Quinoxaline, 1,2,3,4-tetrahydro-1,4-dimethyl-

• CAS: 2427-06-7

Core Science & Biosynthesis

Physicochemical Properties of 1,4-Dimethyl-1,2,3,4-Tetrahydroquinoxaline: A Technical Guide

Executive Summary

1,4-Dimethyl-1,2,3,4-tetrahydroquinoxaline (1,4-DM-THQ) represents a privileged bicyclic scaffold bridging the gap between stable aromatic heterocycles and reactive saturated amines. Characterized by a benzene ring fused to a saturated piperazine core with N-methylated termini, this molecule exhibits distinct redox activity, serving as a potent electron donor in organic electronics (OLEDs) and a versatile intermediate in pharmaceutical synthesis. This guide provides a rigorous analysis of its physicochemical profile, synthesis pathways, and stability parameters for research and development applications.

Chemical Identity & Structural Characterization[1][2][3][4]

Core Identifiers

Parameter	Detail
Chemical Name	1,4-Dimethyl-1,2,3,4-tetrahydroquinoxaline
CAS Registry Number	2427-06-7
Molecular Formula	C₁₀H₁₄N₂
Molecular Weight	162.24 g/mol
SMILES	CN1CCN(C)C2=C1C=CC=C2
IUPAC Name	1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline

Structural Geometry & Conformation

Unlike its fully aromatic parent (quinoxaline), 1,4-DM-THQ possesses a non-planar geometry.

• Ring Fusion: The benzene ring is planar, but the fused piperazine ring adopts a puckered half-chair or twisted boat conformation . This breaks planarity, influencing packing density in the solid state.

• Nitrogen Hybridization: The nitrogen atoms exhibit intermediate hybridization between sp² (conjugated with phenyl ring) and sp³ (alkylated). The N-methyl groups introduce steric bulk, preventing the formation of intermolecular hydrogen bonds seen in the unsubstituted parent (1,2,3,4-tetrahydroquinoxaline, mp 96°C), significantly lowering the melting point.

Physicochemical Properties[10][11][12][13][14]

Physical Constants

Note: Experimental values for the specific 1,4-dimethyl derivative are sparse in open literature compared to the unsubstituted parent. Values below represent a synthesis of experimental data and high-confidence predictive models.

Property	Value / Range	Context & Causality
Physical State	Low-melting solid or viscous oil	Lack of H-donors (tertiary amines) lowers lattice energy compared to parent THQ.
Melting Point	20–35 °C (Estimated)	Often semi-solid at room temperature; purity dependent.
Boiling Point	~260–270 °C (at 760 mmHg)	High BP due to molecular weight and polarity, despite lack of H-bonding.
Solubility (Water)	Low (< 1 mg/mL)	Lipophilic core dominates; solubility improves significantly in acidic media (protonation).
Solubility (Organic)	High	Soluble in DCM, Methanol, THF, Ethyl Acetate, DMSO.
LogP (Octanol/Water)	~2.1 – 2.5	Moderate lipophilicity, suitable for membrane permeability in drug design.
pKa (Conjugate Acid)	~5.0 – 5.4	Weak base. The lone pairs are partially delocalized into the benzene ring (aniline-like), reducing basicity compared to aliphatic amines.

Spectral Fingerprint (¹H NMR)

Solvent: CDCl₃, 400 MHz (Predicted/Consolidated)

• δ 6.50 – 6.80 ppm (4H, m): Aromatic protons. The electron-donating nature of the N-alkyl groups shields these protons relative to quinoxaline.

• δ 3.20 – 3.35 ppm (4H, s): Methylene protons of the piperazine ring (–N–CH₂–CH₂–N–). Appears as a singlet due to rapid conformational flipping or time-averaged symmetry.

• δ 2.85 – 2.95 ppm (6H, s): N-Methyl protons. Distinct sharp singlet.

Reactivity & Stability Profile

Oxidation Sensitivity (Critical)

The most defining chemical property of 1,4-DM-THQ is its low oxidation potential . It serves as a "pro-aromatic" species.

• Mechanism: It readily loses two electrons and two protons (or methyl groups in specific degradative pathways) to restore the fully aromatic quinoxaline system.

• Air Sensitivity: Slow oxidation occurs upon exposure to air, turning samples from colorless/pale yellow to dark brown/red.

• Electrochemical Application: Used as a redox shuttle or hole-transport material because the radical cation intermediate is relatively stable.

Electrochemical Redox Pathway

The compound undergoes reversible to quasi-reversible oxidation. This property is exploited in Redox Flow Batteries and OLEDs .

Figure 1: Stepwise electrochemical oxidation pathway. The stability of the radical cation determines its utility in electronic devices.

Synthesis & Purification Protocols

Primary Route: Reductive Methylation of Quinoxaline

This is the most robust method, converting the commercially available aromatic parent into the N-methylated saturated derivative.

Reagents: Quinoxaline, Sodium Borohydride (NaBH₄) or H₂/Pd-C, Formaldehyde (HCHO), Acetic Acid.

Workflow:

• Reduction: Hydrogenation of quinoxaline (H₂, Pd/C, MeOH) or hydride reduction yields 1,2,3,4-tetrahydroquinoxaline.

• Methylation: Reductive amination using excess aqueous formaldehyde and NaBH₄ (or NaCNBH₃) in acidic media.

Figure 2: Two-stage synthesis workflow from aromatic precursor.

Purification Strategy

• Extraction: Basify reaction mixture (pH > 10) and extract with Dichloromethane (DCM).

• Drying: Use anhydrous Na₂SO₄.

• Isolation: Rotary evaporation yields a crude oil/solid.

• Refinement:

  • Recrystallization:[1] If solid, use Hexane/Ethyl Acetate (cold).

  • Column Chromatography: Silica gel; eluent: Hexane:EtOAc (9:1 to 7:3). Note: Silica is slightly acidic; add 1% Triethylamine to prevent streaking or oxidation on the column.

Applications in Drug Development & Materials[10][15][16]

Pharmaceutical Intermediates

The 1,4-DM-THQ core appears in neuroprotective agents and potential antipsychotics. The N-methyl groups improve blood-brain barrier (BBB) permeability compared to the NH-analogs by reducing polar surface area (PSA).

Organic Electronics (Hole Transport)

Due to the electron-rich nature of the diamine core, derivatives of 1,4-DM-THQ are used as:

• Hole Transport Layers (HTL): In Perovskite solar cells and OLEDs.

• Dopants: To improve conductivity of organic semiconductors.

Safety & Handling (SDS Summary)

Hazard Class	GHS Code	Precaution
Acute Toxicity	H301 (Toxic if swallowed)	Handle in a fume hood; do not ingest.
Skin/Eye Irritant	H315, H319	Wear nitrile gloves and safety glasses.
Storage	P403 + P233	Store under inert gas (Argon/Nitrogen) at 2-8°C. Oxidation sensitive.

Self-Validating Protocol for Purity Check: Before using in sensitive assays (e.g., CV or biological screening), perform a TLC check (Hexane:EtOAc 3:1). If a dark spot remains at the baseline or a fluorescent spot (quinoxaline) appears near the solvent front different from the main spot, the sample has oxidized and requires repurification.

References

• PubChem. (2025).[2] Quinoxaline, 1,2,3,4-tetrahydro-1,4-dimethyl- (CID 137598).[3] National Library of Medicine. [Link]

• Pike, R. D., & Dugan, E. C. (2007).[4] 1,2,3,4-Tetrahydroquinoxaline.[2][3][5][6][7][8][9] Acta Crystallographica Section E. [Link]

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Structural Characterization & Crystallographic Analysis of 1,4-Dimethyl-1,2,3,4-Tetrahydroquinoxaline

Executive Summary

The 1,2,3,4-tetrahydroquinoxaline (THQ) scaffold represents a privileged structure in medicinal chemistry and materials science, serving as a core motif in neuroprotective agents, dyes, and electroluminescent materials. The 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline derivative is of particular interest due to the steric and electronic modulation introduced by

-methylation.[1]

This guide provides a rigorous technical workflow for the synthesis, crystallization, and structural resolution of this molecule. Unlike the planar parent quinoxaline, the tetrahydro- derivative adopts a flexible, puckered conformation.[1] This document details the specific crystallographic challenges posed by this flexibility and provides a self-validating protocol for resolving its structure, focusing on the critical half-chair conformation and nitrogen pyramidalization .

Molecular Context & Synthesis Strategy

To obtain single crystals suitable for X-ray diffraction (XRD), high-purity material is non-negotiable.[1] The synthesis must avoid metal contamination which can act as nucleation sites for polycrystallinity.[1]

Synthetic Pathway

The most robust route involves the reduction of the aromatic quinoxaline followed by reductive amination.[1] Direct alkylation with methyl iodide often leads to over-alkylation (quaternization); therefore, the Eschweiler-Clarke method is preferred for generating the 1,4-dimethyl species.[1]

Step	Reaction Type	Reagents	Critical Parameter
1	Reduction	Quinoxaline, (or )	Anhydrous conditions; complete saturation of C=N bonds.[1]
2	Methylation	HCHO (aq), HCOOH, Reflux	evolution control; ensures exclusively tertiary amines.
3	Purification	Column Chromatography (Hex/EtOAc)	Removal of mono-methylated impurities ( differentiation).[1]

Crystallization Protocol

The 1,4-dimethyl derivative is lipophilic and lacks H-bond donors, making it prone to "oiling out."[1]

• Method: Slow Evaporation at reduced temperature (

  ).[1]

• Solvent System: Hexane:Dichloromethane (3:1).[1] The DCM solubilizes the compound, while the hexane acts as an antisolvent as the DCM evaporates.

• Validation: Inspect crystals under polarized light. Sharp extinction indicates a single crystal; "cross-hatching" implies twinning.[1]

Crystallographic Methodology (The Self-Validating Workflow)

Data Collection Parameters[1][2]

• Temperature: 100 K (Cryostream). Reasoning: Reduces thermal vibration of the flexible ethylene bridge (

  ), improving resolution of electron density.[1]

• Source:

  ( ). Reasoning: Minimizes absorption compared to radiation, essential for organic heterocycles packed without heavy atoms.

• Resolution: 0.75

  or better.

Structural Solution Workflow

The following diagram outlines the logical flow for solving the structure, emphasizing the handling of the flexible heterocyclic ring.

Figure 1: The crystallographic solution pipeline. Note the feedback loop: high R-factors often indicate incorrect space group assignment or overlooked twinning.

Structural Analysis: The Core Mechanics

The structural integrity of 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline hinges on the interplay between the rigid benzene ring and the saturated pyrazine ring.[1]

The Half-Chair Conformation

Unlike the planar quinoxaline precursor, the tetrahydro- ring is saturated.[1] The

hybridization of the C2 and C3 carbons forces the ring out of planarity.[1]

• Observation: The benzene ring (C5-C10) is planar.[1]

• Deviation: The N1 and N4 atoms typically lie slightly out of the benzene plane, but the major deviation occurs at C2 and C3.

• Conformation: The ring adopts a Half-Chair geometry.[1][2][3][4] This minimizes torsional strain along the C2-C3 bond and steric clashes between the

  -methyl groups and the peri-protons (H5/H8).[1]

Nitrogen Pyramidalization

A critical parameter in this analysis is the sum of bond angles around the nitrogen atoms (

).[1]

• Ideal

  : (Tetrahedral).[1]

• Ideal

  : (Planar).

• 1,4-Dimethyl-THQ: Expect

  .[1]

  • Causality: The lone pair on Nitrogen participates in partial conjugation with the benzene ring (aniline-like resonance), flattening the pyramid.[1] However, the steric bulk of the methyl group prevents full planarity.

Packing Interactions

Without N-H donors, the crystal lattice is stabilized by:

• Stacking: Interaction between the fused benzene rings of adjacent molecules.[1]

• C-H...

  Interactions: The -methyl protons often point toward the electron-rich aromatic cloud of a neighbor.[1]

Spectroscopic Corroboration

Crystal structures represent a static snapshot.[1] To validate that the bulk material matches the single crystal, solution-phase NMR is required.[1]

Feature	1H NMR Signal (CDCl3)	Structural Implication
Aromatic Protons	Multiplets 6.5 - 6.8 ppm	Upfield shift vs. Quinoxaline confirms electron donation from amines.[1]
N-Methyl	Singlet ~2.9 ppm	Equivalence indicates rapid ring inversion (flipping) in solution at RT.[1]
Ethylene Bridge	Singlet ~3.3 ppm	Averaged signal; in the crystal (static), these would be distinct axial/equatorial.[1]

Technical Note: If the NMR shows split signals for the methyl groups at room temperature, it suggests a "frozen" conformation or restricted rotation, which would correlate with a highly puckered crystal structure.

Pharmaceutical & Material Implications[1][3][5][6][7][8][9][10][11]

Understanding the precise geometry of 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline is not academic; it dictates function.[1]

• Drug Design: The "pucker" of the THQ ring determines how the molecule fits into protein binding pockets.[1] A flat molecule (quinoxaline) binds differently than a bent one (THQ).[1] The 1,4-dimethyl groups act as hydrophobic anchors.[1]

• OLED Materials: In electroluminescence, the planarity of the nitrogen affects the HOMO energy levels.[1] The partial pyramidalization (verified by the crystal structure) raises the HOMO, making the molecule a better hole-transporter than its planar counterparts.[1]

References

• Synthesis & General THQ Structure

  • Holden, I., et al. "1,2,3,4-Tetrahydroquinoxaline." Acta Crystallographica Section E, 2004. Link

  • Context: Describes the parent scaffold's puckered piperazine ring and H-bonding, serving as the baseline for the methylated variant.[1]

• Conformational Analysis of THQ Derivatives

  • Jeyaseelan, S., et al. "Crystal structure of 1-tosyl-1,2,3,4-tetrahydroquinoline."[1] Acta Crystallographica Section E, 2014.[2] Link

  • Context: Establishes the "half-chair" conformation as the global minimum for fused benzene-satur

• Chemical Properties & Applications

  • BenchChem. "1,4-Diethyl-1,2,3,4-tetrahydroquinoxaline."[1] Link

  • Context: details the application of dialkyl-THQ scaffolds in fluorogens and medicinal chemistry.

• Database Entries

  • PubChem.[1][5] "Quinoxaline, 1,2,3,4-tetrahydro-1,4-dimethyl- (CID 137598)."[1][6] Link[1]

  • Context: Verification of chemical identity, molecular weight (162.23 g/mol ), and CAS registry (13311-77-8).[1]

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• 2. Crystal structure of 1-tosyl-1,2,3,4-tetra-hydro-quinoline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Crystal structure of cis-1-(2-methyl-1,2,3,4-tetra­hydro­quinolin-4-yl)azepan-2-one - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Crystal structure of 1-tosyl-1,2,3,4-tetra­hydro­quinoline - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2,3-Dimethyl-1,2,3,4-tetrahydroquinoxaline | C10H14N2 | CID 270945 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Quinoxaline, 1,2,3,4-tetrahydro-1,4-dimethyl- | C10H14N2 | CID 137598 - PubChem [pubchem.ncbi.nlm.nih.gov]

Electron-donating properties of 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline

An In-Depth Technical Guide to the Electron-Donating Properties of 1,4-Dimethyl-1,2,3,4-tetrahydroquinoxaline

Abstract: This technical guide provides a comprehensive examination of 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline (DMTHQ) as a potent organic electron donor. The document elucidates the core structural and electronic features that give rise to its electron-rich nature. While direct electrochemical data for DMTHQ is not extensively published, this guide leverages data from the close structural analogue, 1,4-diethyl-1,2,3,4-tetrahydroquinoxaline, to provide quantitative insights. Detailed, field-proven protocols for characterizing the electron-donating capacity of such molecules—including cyclic voltammetry and UV-Vis spectroscopic analysis of charge-transfer complexes—are presented. This guide is intended for researchers, chemists, and drug development professionals seeking to understand and apply the unique properties of this heterocyclic scaffold in areas such as organic synthesis, materials science, and medicinal chemistry.

Introduction: The Tetrahydroquinoxaline Scaffold

The quinoxaline ring system, a fusion of benzene and pyrazine rings, is a privileged scaffold in medicinal chemistry and materials science.[1][2] Its derivatives are known for a wide array of biological activities and for their use as electron-transporting materials in organic electronics.[3][4] The reduction of the pyrazine ring to form the 1,2,3,4-tetrahydroquinoxaline (THQ) core fundamentally alters the electronic character of the molecule. This transformation disrupts the aromaticity of the pyrazine moiety, converting the nitrogen atoms into electron-rich sp³-hybridized centers.

This guide focuses specifically on 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline (DMTHQ) . The addition of two methyl groups to the nitrogen atoms further enhances the electron-donating properties of the THQ scaffold through inductive effects, making DMTHQ a powerful organic electron donor for a variety of chemical transformations and applications.

Structural Basis of Electron-Donating Properties

The capacity of DMTHQ to act as an effective electron donor is not coincidental; it is a direct consequence of its specific molecular architecture. Two primary features synergize to create a high-energy Highest Occupied Molecular Orbital (HOMO), from which an electron can be readily donated.

• Nitrogen Lone Pairs: The two nitrogen atoms at the 1- and 4-positions possess lone pairs of electrons. In the tetrahydro- form, these nitrogens are not part of an aromatic system, and their lone pairs are localized and highly available for donation.

• Inductive Effect of Methyl Groups: The two methyl groups are electron-donating by induction. They push electron density towards the nitrogen atoms, further increasing the energy of the lone pairs and making the molecule more easily oxidized (i.e., a better electron donor).

This combination of available lone pairs and inductive pushing of electron density results in a molecule with a low ionization potential, a key characteristic of a strong organic electron donor.

Caption: Core features contributing to the electron-donating nature of DMTHQ.

Electrochemical and Spectroscopic Characterization

The most direct method for quantifying the electron-donating strength of a molecule is through electrochemical analysis, specifically cyclic voltammetry (CV). This technique measures the potential at which the molecule is oxidized. A lower, less positive oxidation potential indicates a stronger electron donor.

Another powerful method to demonstrate electron-donating capability is the formation of charge-transfer (CT) complexes . When a strong electron donor like a dialkyl-THQ is mixed with a strong electron acceptor, such as 2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ) or 7,7,8,8-tetracyanoquinodimethane (TCNQ), a new, often intensely colored complex is formed.[6][7] This occurs via the transfer of electron density from the donor's HOMO to the acceptor's Lowest Unoccupied Molecular Orbital (LUMO).[8] The formation of these complexes can be readily monitored by UV-Vis spectroscopy, where a new, long-wavelength absorption band, not present in either of the individual components, appears.[7][9]

Experimental Protocols for Characterization

To ensure scientific integrity, the protocols described below are designed as self-validating systems, providing researchers with a robust framework for analysis.

Protocol for Cyclic Voltammetry (CV) Analysis

This protocol outlines the steps to determine the oxidation potential of a dialkyl-THQ derivative.

Objective: To measure the first oxidation potential (Epa) of the subject compound, which serves as a direct measure of its electron-donating strength.

Methodology:

• Preparation of Solution:

  • Prepare a 1 mM solution of the test compound (e.g., DMTHQ) in an appropriate solvent. Acetonitrile or Dichloromethane (DCM) are common choices for their electrochemical windows.[1]

  • Add a supporting electrolyte, such as 0.1 M tetrabutylammonium hexafluorophosphate (TBAPF₆), to the solution to ensure conductivity.

• Electrochemical Cell Setup:

  • Assemble a standard three-electrode cell:

    • Working Electrode: Glassy Carbon Electrode (GCE).[1]

    • Reference Electrode: Saturated Calomel Electrode (SCE) or Silver/Silver Chloride (Ag/AgCl).[1]

    • Counter (Auxiliary) Electrode: Platinum wire.[1]

  • Polish the GCE with an alumina slurry before each measurement to ensure a clean, reproducible surface.[1]

• Data Acquisition:

  • Deaerate the solution by bubbling with an inert gas (e.g., nitrogen or argon) for 10-15 minutes to remove dissolved oxygen, which can interfere with the measurement.

  • Perform a cyclic voltammetry scan, sweeping the potential from an initial value (e.g., 0.0 V) to a sufficiently positive potential (e.g., +1.0 V) and back. A typical scan rate is 100 mV/s.[10]

  • Record the resulting voltammogram (current vs. potential). The anodic peak potential (Epa) corresponds to the oxidation of the compound.

• Internal Standard (Optional but Recommended):

  • After the initial measurement, add a small amount of an internal standard with a known, stable redox potential, such as ferrocene/ferrocenium (Fc/Fc⁺), and re-run the scan.

  • Report the oxidation potential of the test compound relative to the Fc/Fc⁺ couple (Epa vs. Fc/Fc⁺). This minimizes variability between different experimental setups.

Caption: Workflow for determining oxidation potential via Cyclic Voltammetry.

Protocol for UV-Vis Analysis of Charge-Transfer Complexes

This protocol describes how to observe and quantify the interaction between DMTHQ and a π-electron acceptor.

Objective: To confirm the electron-donating ability of DMTHQ by observing the formation of a charge-transfer complex with an acceptor like TCNQ and to determine the stoichiometry of the complex.

Methodology:

• Preparation of Stock Solutions:

  • Prepare a stock solution of the donor (DMTHQ) at a fixed concentration (e.g., 10 mM) in a suitable solvent (e.g., acetonitrile or chloroform).[7]

  • Prepare a stock solution of the acceptor (e.g., TCNQ) at the same concentration in the same solvent.[6]

• Spectroscopic Measurement (Job's Method of Continuous Variation):

  • Prepare a series of solutions in separate 1 cm quartz cuvettes, keeping the total molar concentration of donor and acceptor constant, but varying their mole fractions. For example, prepare 10 solutions where the mole fraction of the donor ranges from 0.1 to 0.9.

  • For each solution, record the UV-Vis absorption spectrum over a relevant range (e.g., 300-900 nm).[7]

  • Identify the wavelength of maximum absorbance (λmax) for the new charge-transfer band. This will be a band that is absent in the spectra of the pure donor and pure acceptor.[7]

  • Plot the absorbance at this λmax against the mole fraction of the donor.

• Data Analysis:

  • The plot of absorbance vs. mole fraction will show a maximum at the mole fraction corresponding to the stoichiometry of the complex. For a 1:1 complex, the peak will be at a mole fraction of 0.5.[7]

  • The appearance of the new, long-wavelength absorption band is definitive qualitative proof of the electron-donating character of DMTHQ.[9]

Caption: Workflow for UV-Vis analysis of charge-transfer complex formation.

Applications and Future Directions

The potent electron-donating properties of the 1,4-dialkyl-1,2,3,4-tetrahydroquinoxaline scaffold make it a valuable component in several fields:

• Organic Synthesis: As a mild reducing agent for single-electron transfer (SET) reactions, capable of reducing substrates that are difficult to reduce with conventional reagents.

• Materials Science: As a building block for organic electronic materials. The electron-rich nature of the THQ core can be used to tune the HOMO levels of conjugated polymers or small molecules for applications in organic field-effect transistors (OFETs) or as part of the donor component in organic photovoltaics (OPVs).[4][11]

Future research may focus on fine-tuning the redox potential by modifying the substituents on the aromatic ring or the alkyl groups on the nitrogen atoms, thereby creating a library of donors with tailored electron-donating strengths for specific applications.

Conclusion

1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline is a powerful organic electron donor, a property derived from the synergistic effects of its sp³-hybridized nitrogen lone pairs and the inductive donation from its N-methyl substituents. Its electron-rich character can be quantitatively assessed through cyclic voltammetry and qualitatively confirmed by the formation of vibrant charge-transfer complexes with suitable electron acceptors. The detailed protocols provided herein offer a robust framework for researchers to reliably characterize this and similar donor molecules. The versatile nature of the THQ scaffold ensures its continued relevance and application across a spectrum of scientific disciplines, from catalysis to the development of novel therapeutics and electronic materials.

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• Voltammetric Study of Some 3-Aryl-quinoxaline-2-carbonitrile 1,4-di-N-oxide Derivatives with Anti-Tumor Activities. (2017). Molecules. [Link]

• ANTIOXIDANT ACTIVITY AND OXIDATION PRODUCTS OF 1,2,3,4‑TETRAHYDROQUINOXALINES IN PEROXYL RADICAL SCAVENGING REACT. (n.d.). Journal of the Japan Petroleum Institute. [Link]

• Systematic measurements of charge transfer complexes caused from 1-phenyl-1,2,3,4-tetrahydroisoquinoline and 4-aminoacetanilide with series of π-acceptors (BQ, DDQ, TCNQ). (2021). Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. [Link]

• UV-visible spectra of the charge transfer complexes in situ generated... (n.d.). ResearchGate. [Link]

• UV-Visible Spectroscopic Studies of Charge- Transfer Complexes. (n.d.). JETIR. [Link]

• Quinoxaline, 1,2,3,4-tetrahydro-1,4-dimethyl- | C10H14N2 - PubChem. (n.d.). PubChem. [Link]

• The electronic reactivity descriptors of the KT, DDQ, TCNQ, KT-TCNQ,... (n.d.). ResearchGate. [Link]

• 7,7,8,8-tetracyanoquinodimethane (TCNQ). (n.d.). J. Phys. Chem. C. [Link]

• 4 - Analytical and Bioanalytical Electrochemistry. (2023). Analytical and Bioanalytical Electrochemistry. [Link]

• The Stoichiometry of TCNQ-Based Organic Charge-Transfer Cocrystals. (2020). Crystals. [Link]

• Quinine Charge Transfer Complexes with 2,3-Dichloro-5,6-Dicyano-Benzoquinone and 7,7,8,8-Tetracyanoquinodimethane: Spectroscopic Characterization and Theoretical Study. (2022). Molecules. [Link]

• Synthesis of 1,2,3,4-tetrahydroquinoxaline - PrepChem.com. (n.d.). PrepChem.com. [Link]

• Organic Charge Transfer Salts. (n.d.). Journal of Chemical Education. [Link]

• UV-Vis spectroscopy. (n.d.). SlidePlayer. [Link]

• HOMO LUMO STUDY , REACTIVITY DESCRIPTORS AND MULLIKEN CHARGES OF IMIDAZOLE DERIVATIVE. (n.d.). IJRAR. [Link]

• DFT Studies on Molecular Structure, Thermodynamics Parameters, HOMO-LUMO and Spectral Analysis of Pharmaceuticals Compound Quinoline (Benzo[b]Pyridine). (2022). Journal of Biophysical Chemistry. [Link]

• HETEROCYCLES, Vol. 41, No. 4,1995 OXIDATION OF 1,2,3,4-TETRAHYDROISOQUINOLINES TO 3,4- DlHYDROlSOQUlNOLlNES WITH MOLECULAR OXYGE - Semantic Scholar. (1995). HETEROCYCLES. [Link]

• Quinoxaline derivatives as attractive electron-transporting materials. (2023). Beilstein Journal of Organic Chemistry. [Link]

• Organic electron donors. (2018). SlideServe. [Link]

• Molecular structure, HOMO–LUMO, and NLO studies of some quinoxaline 1,4-dioxide derivatives: Computational (HF and DFT) analysis - PlumX. (n.d.). PlumX. [Link]

• (PDF) 1,2,3,4-Tetrahydroquinoxaline - ResearchGate. (2007). ResearchGate. [Link]

• Estimation of relationship between the structure of 1,2,3,4-tetrahydroisoquinoline derivatives determined by a semiempirical molecular-orbital method and their cytotoxicity. (2009). Anticancer Research. [Link]

• Studies on Square Wave and Cyclic Voltammetric Behavior of 1,2- and 1,4-Dihydroxybenzenes and Their Derivatives in Acetic Acid, Ethyl Acetate and Mixtures of the Two. (2024). International Journal of Molecular Sciences. [Link]

• Selective electrochemical oxidation of tetrahydroquinolines to 3,4-dihydroquinolones - Green Chemistry (RSC Publishing). (2022). Royal Society of Chemistry. [Link]

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• 5. kansai-u.repo.nii.ac.jp [kansai-u.repo.nii.ac.jp]
• 6. Systematic measurements of charge transfer complexes caused from 1-phenyl-1,2,3,4-tetrahydroisoquinoline and 4-aminoacetanilide with series of π-acceptors (BQ, DDQ, TCNQ) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. DFT Studies on Molecular Structure, Thermodynamics Parameters, HOMO-LUMO and Spectral Analysis of Pharmaceuticals Compound Quinoline (Benzo[b]Pyridine) [scirp.org]
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• 11. wuxibiology.com [wuxibiology.com]

An In-depth Technical Guide to the Synthesis and Derivatives of 1,4-Dimethyl-1,2,3,4-tetrahydroquinoxaline

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,2,3,4-tetrahydroquinoxaline scaffold is a privileged heterocyclic motif frequently encountered in a diverse array of biologically active compounds and pharmaceutical agents. Its unique structural and electronic properties have made it a cornerstone in the design of novel therapeutics. This technical guide provides a comprehensive overview of the synthesis of 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline derivatives, intended to serve as a valuable resource for researchers in medicinal chemistry and drug development. We will delve into the strategic considerations behind synthetic route selection, provide a detailed, field-proven experimental protocol, and discuss the characterization of these important molecules. The causality behind experimental choices will be explained, ensuring that the described protocols are robust and reproducible.

Introduction: The Significance of the Tetrahydroquinoxaline Core

The tetrahydroquinoxaline ring system, a fusion of a benzene ring and a dihydropyrazine ring, is a key pharmacophore in a multitude of compounds exhibiting a broad spectrum of biological activities. These derivatives have garnered significant attention in medicinal chemistry due to their therapeutic potential, which includes antimicrobial, anticancer, antiviral, and anti-inflammatory properties. The substitution pattern on the tetrahydroquinoxaline core plays a crucial role in modulating the pharmacological activity of these molecules.

Specifically, the N,N'-dialkylation of the tetrahydroquinoxaline scaffold, as in the case of 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline, can significantly influence the compound's lipophilicity, metabolic stability, and receptor-binding affinity. Understanding the synthesis and properties of these derivatives is therefore of paramount importance for the rational design of new and effective drug candidates.

Strategic Approaches to the Synthesis of 1,4-Dimethyl-1,2,3,4-tetrahydroquinoxaline

The synthesis of 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline can be approached through several strategic pathways. The choice of a particular route is often dictated by the availability of starting materials, desired scale of the reaction, and tolerance to specific functional groups. Two of the most common and reliable strategies are:

• Reductive Amination of o-Phenylenediamine: This is a convergent and efficient one-pot method that involves the reaction of o-phenylenediamine with a suitable C2-building block, followed by in-situ reduction and subsequent N-methylation.

• Reduction of Quinoxaline Followed by N-Alkylation: This is a sequential approach where quinoxaline is first reduced to 1,2,3,4-tetrahydroquinoxaline, which is then N-methylated in a separate step. This method is particularly useful when starting from commercially available quinoxaline.

The following DOT graph illustrates a generalized workflow for the synthesis of 1,4-dialkyl-1,2,3,4-tetrahydroquinoxalines, highlighting the key transformations.

Caption: Generalized synthetic workflows for 1,4-dialkyl-1,2,3,4-tetrahydroquinoxalines.

For the purpose of this guide, we will focus on the reduction of quinoxaline followed by N-alkylation, as it offers a straightforward and high-yielding route to the desired 1,4-dimethyl derivative.

Experimental Protocol: Synthesis of 1,4-Dimethyl-1,2,3,4-tetrahydroquinoxaline

This protocol is adapted from established procedures for the synthesis of related N,N'-dialkyl-1,2,3,4-tetrahydroquinoxalines and is designed to be a self-validating system.

Step 1: Synthesis of 1,2,3,4-Tetrahydroquinoxaline

This step involves the reduction of commercially available quinoxaline. Sodium borohydride is a safe and effective reducing agent for this transformation.

Materials and Reagents:

• Quinoxaline

• Sodium borohydride (NaBH₄)

• Ethanol (absolute)

• Deionized water

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• To a solution of quinoxaline (1.0 eq) in ethanol in a round-bottom flask, add sodium borohydride (4.0 eq) portion-wise at 0 °C with stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and carefully add deionized water to quench the excess sodium borohydride.

• Remove the ethanol under reduced pressure using a rotary evaporator.

• Extract the aqueous residue with diethyl ether (3 x 50 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude 1,2,3,4-tetrahydroquinoxaline.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) to yield pure 1,2,3,4-tetrahydroquinoxaline as a crystalline solid.[1]

Step 2: Synthesis of 1,4-Dimethyl-1,2,3,4-tetrahydroquinoxaline

This step involves the N-methylation of the synthesized 1,2,3,4-tetrahydroquinoxaline. Methyl iodide is a common and effective methylating agent for this purpose.

Materials and Reagents:

• 1,2,3,4-Tetrahydroquinoxaline (from Step 1)

• Methyl iodide (CH₃I)

• Potassium carbonate (K₂CO₃)

• Acetone (anhydrous)

• Deionized water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• To a solution of 1,2,3,4-tetrahydroquinoxaline (1.0 eq) in anhydrous acetone in a round-bottom flask, add potassium carbonate (3.0 eq).

• To this suspension, add methyl iodide (2.5 eq) dropwise at room temperature with vigorous stirring.

• After the addition is complete, heat the reaction mixture to reflux for 6-8 hours.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Dissolve the crude product in ethyl acetate and wash with deionized water followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline.

• The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate) to afford the pure product.

The following DOT graph provides a visual representation of the key steps in the N-alkylation reaction.

Caption: Simplified mechanism of N-alkylation of 1,2,3,4-tetrahydroquinoxaline.

Characterization of 1,4-Dimethyl-1,2,3,4-tetrahydroquinoxaline

Thorough characterization of the synthesized compound is essential to confirm its identity and purity. The following table summarizes the expected analytical data for 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline based on the known data for the parent compound and related N-substituted derivatives.[2][3]

Analytical Technique	Expected Observations
Appearance	Pale yellow to brown solid or oil.
Melting Point (°C)	Not widely reported, but expected to be a low-melting solid or oil.
¹H NMR (CDCl₃, δ ppm)	Aromatic protons (4H, multiplet, ~6.5-7.0 ppm), N-CH₂ protons (4H, singlet or multiplet, ~3.2-3.5 ppm), N-CH₃ protons (6H, singlet, ~2.8-3.0 ppm).
¹³C NMR (CDCl₃, δ ppm)	Aromatic carbons (~115-145 ppm), N-CH₂ carbons (~45-55 ppm), N-CH₃ carbons (~35-45 ppm).
IR (KBr, cm⁻¹)	C-H stretching (aromatic and aliphatic, ~2800-3100 cm⁻¹), C=C stretching (aromatic, ~1500-1600 cm⁻¹), C-N stretching (~1200-1350 cm⁻¹).
Mass Spectrometry (EI)	Molecular ion peak (M⁺) at m/z = 162. Subsequent fragmentation may involve the loss of methyl groups and cleavage of the dihydropyrazine ring.

Biological Activities and Therapeutic Potential of Tetrahydroquinoxaline Derivatives

The 1,2,3,4-tetrahydroquinoxaline scaffold is a versatile template for the design of a wide range of therapeutic agents. The biological activity of these derivatives is highly dependent on the nature and position of the substituents on the heterocyclic ring.

• Antimicrobial Activity: Many quinoxaline derivatives have been reported to exhibit potent activity against a variety of bacterial and fungal strains.[4] The mechanism of action is often attributed to the inhibition of microbial DNA synthesis or other essential cellular processes.

• Anticancer Activity: Several tetrahydroquinoxaline derivatives have demonstrated significant in vitro and in vivo anticancer activity.[5] These compounds can exert their effects through various mechanisms, including the inhibition of topoisomerases, induction of apoptosis, and disruption of cell cycle progression.

• Antiviral Activity: The quinoxaline ring system is also a key component of several antiviral agents. These compounds have shown efficacy against a range of viruses, including herpes simplex virus and human immunodeficiency virus (HIV).

The introduction of methyl groups at the N1 and N4 positions of the tetrahydroquinoxaline core can fine-tune the molecule's ADME (Absorption, Distribution, Metabolism, and Excretion) properties, potentially leading to improved pharmacokinetic profiles and enhanced therapeutic efficacy.

Conclusion

This technical guide has provided a comprehensive overview of the synthesis, characterization, and biological significance of 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline and its derivatives. The detailed experimental protocol, grounded in established chemical principles, offers a reliable pathway for the preparation of this important class of compounds. The presented information is intended to empower researchers and scientists in the field of drug discovery to explore the vast potential of the tetrahydroquinoxaline scaffold in the development of novel and effective therapeutic agents. The versatility of this heterocyclic system, coupled with the ability to readily modify its substitution pattern, ensures its continued prominence in medicinal chemistry for years to come.

References

• PubChem. 1,2,3,4-Tetrahydroquinoxaline. National Center for Biotechnology Information. [Link]

• NP-MRD. 13C NMR Spectrum (1D, 226 MHz, D2O, predicted) (NP0068441). [Link]

• Jahagirdar, D. V., Arbad, B. R., & Kulkarni, S. V. (1987). The Mass Spectra of Some of Substituted Tetrahydroquinoxaline Compounds. Asian Journal of Chemistry, 1(2), 134-137. [Link]

• PrepChem. Synthesis of 1,2,3,4-tetrahydroquinoxaline. [Link]

• SpectraBase. 1,4-Dimethyl-1,4-dihydro-quinoxaline-2,3-dione. [Link]

• NIST WebBook. Quinoline, 1,2,3,4-tetrahydro-. [Link]

• Narayanaswami, S., et al. "Anomalous 1H NMR spectra of 3,4-dihydroisoquinolines and related compounds." Proceedings of the Indian Academy of Sciences-Chemical Sciences 93.2 (1984): 145-155. [Link]

• ResearchGate. (PDF) 1,2,3,4-Tetrahydroquinoxaline. [Link]

• LCGC International. Simple Purification and Ultrahigh-Pressure Liquid Chromatography–Tandem Mass Spectrometry Determination of Five Quinoxaline 1,4-dioxides and their Metabolites in Swine Liver. [Link]

• Der Pharma Chemica. Synthesis, characterization and pharmacological evaluation of some novel quinoxaline derived chalcones. [Link]

• International Journal of Pharmacy and Pharmaceutical Sciences. 1,2,3,4-Tetrahydroquinoline Derivatives and its Significance in Medicinal Chemistry. [Link]

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Protocols & Analytical Methods

Protocol for the N,N-Dimethylation of 1,2,3,4-Tetrahydroquinoxaline: A Guide to Synthesis and Mechanism

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,2,3,4-tetrahydroquinoxaline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. Modification of the nitrogen atoms within this scaffold is a critical strategy for modulating pharmacological properties such as solubility, cell permeability, and target affinity. This application note provides a detailed, field-proven protocol for the exhaustive N,N-dimethylation of 1,2,3,4-tetrahydroquinoxaline to yield 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline. We will primarily focus on the classic and highly efficient Eschweiler-Clarke reaction, explaining the causality behind its procedural steps. An alternative modern protocol using sodium triacetoxyborohydride is also presented for comparison.

Introduction: The Significance of N-Methylation

The 1,2,3,4-tetrahydroquinoxaline core is a key pharmacophore found in a variety of therapeutic agents. The secondary amines at the N1 and N4 positions offer convenient handles for chemical modification. N-methylation is a fundamental transformation in drug development that can significantly alter a molecule's physicochemical and pharmacokinetic profile. Converting secondary amines to their tertiary dimethylated counterparts often leads to increased metabolic stability, improved oral bioavailability, and altered receptor-binding interactions.

The Eschweiler-Clarke reaction is a venerable and powerful method for the methylation of primary and secondary amines.[1] It utilizes an excess of formaldehyde as the carbon source and formic acid as the reducing agent.[2][3] A key advantage of this reaction is that it cleanly stops at the tertiary amine stage, preventing the over-alkylation that can lead to the formation of quaternary ammonium salts, a common issue with alkyl halides like methyl iodide.[4][5]

The Eschweiler-Clarke Reaction Mechanism

Understanding the reaction mechanism is crucial for troubleshooting and adapting the protocol. The reaction proceeds via a two-step reductive amination pathway that occurs sequentially on both nitrogen atoms of the tetrahydroquinoxaline ring.

• Iminium Ion Formation: The secondary amine first attacks the carbonyl carbon of formaldehyde to form a hemiaminal intermediate. This intermediate quickly dehydrates to generate a highly electrophilic iminium ion.

• Hydride Transfer: Formic acid then serves as a hydride donor. The formate ion transfers a hydride to the iminium ion, reducing it to the N-methylated amine and releasing carbon dioxide, which drives the reaction to completion.[2][4]

• Second Methylation: The process is repeated on the second secondary amine, leading to the desired 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline. The reaction ceases at this stage because the resulting tertiary amine cannot form another iminium ion with formaldehyde.[2]

Caption: Mechanism of the Eschweiler-Clarke N,N-dimethylation.

Detailed Experimental Protocol: Eschweiler-Clarke Method

This protocol describes the N,N-dimethylation of 1,2,3,4-tetrahydroquinoxaline on a 10 mmol scale.

Materials and Reagents:

• 1,2,3,4-Tetrahydroquinoxaline (1.34 g, 10 mmol)

• Aqueous Formaldehyde solution (37 wt. % in H₂O, ~4.5 mL, >60 mmol)

• Formic Acid (98-100%, ~4.5 mL, >60 mmol)

• Sodium Hydroxide (NaOH) pellets

• Saturated Sodium Chloride (Brine) solution

• Diethyl Ether or Ethyl Acetate (for extraction)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• 50 mL Round-bottom flask, Reflux condenser, Magnetic stir bar, Heating mantle, Separatory funnel, Rotary evaporator.

Step-by-Step Procedure:

• Reaction Setup: To a 50 mL round-bottom flask containing a magnetic stir bar, add 1,2,3,4-tetrahydroquinoxaline (1.34 g, 10 mmol).

• Reagent Addition: In a well-ventilated fume hood, add formic acid (~4.5 mL), followed by the aqueous formaldehyde solution (~4.5 mL). Causality: An excess of both reagents is used to ensure the reaction goes to completion and drives the equilibrium towards the product.[2]

• Reflux: Attach a reflux condenser and heat the mixture to 90-100 °C (a gentle reflux) using a heating mantle. Maintain this temperature with vigorous stirring for 6-8 hours. The reaction can be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed. Causality: Heating provides the necessary activation energy for iminium ion formation and hydride transfer. The release of CO₂ gas is a visual indicator that the reaction is proceeding.[2]

• Cooling and Basification: After the reaction is complete, cool the flask to room temperature and then further in an ice bath. Slowly and carefully add NaOH pellets or a concentrated NaOH solution to the stirred mixture until the pH is strongly basic (pH > 12). This step is highly exothermic. Causality: Basification deprotonates the formic acid and the amine product, which exists as a formate salt. This makes the neutral tertiary amine product insoluble in the aqueous layer and readily extractable into an organic solvent.

• Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 30 mL). Combine the organic layers. Causality: The desired non-polar product has higher solubility in the organic solvent, allowing for its separation from inorganic salts and other aqueous-soluble components.

• Washing and Drying: Wash the combined organic layers with brine (1 x 30 mL) to remove residual water and water-soluble impurities. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, then filter.

• Solvent Removal and Purification: Remove the solvent under reduced pressure using a rotary evaporator to yield the crude product. The resulting oil or solid can be purified by vacuum distillation or flash column chromatography (using a hexane/ethyl acetate gradient with 1% triethylamine to prevent streaking) to afford pure 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline.

Alternative Protocol & Method Comparison

For substrates sensitive to harsh acidic conditions or high temperatures, reductive amination using sodium triacetoxyborohydride (STAB) is an excellent alternative.[6][7][8] STAB is a milder reducing agent that selectively reduces iminium ions in the presence of carbonyls.[7][8]

Brief STAB Protocol: 1,2,3,4-Tetrahydroquinoxaline (1 equiv.) and formaldehyde (2.5-3 equiv.) are stirred in a solvent like dichloroethane (DCE) or tetrahydrofuran (THF) at room temperature.[7][9] Sodium triacetoxyborohydride (2.5-3 equiv.) is added portion-wise, and the reaction is stirred for 12-24 hours. The workup involves quenching with a saturated sodium bicarbonate solution and standard extraction.

Parameter	Eschweiler-Clarke Method	Sodium Triacetoxyborohydride (STAB) Method
Methyl Source	Formaldehyde	Formaldehyde
Reducing Agent	Formic Acid[3][10]	Sodium Triacetoxyborohydride (NaBH(OAc)₃)[6]
Solvent	Typically neat (reagents act as solvent) or water[2]	Aprotic solvents (DCE, THF, DCM)[7][9]
Temperature	90-100 °C (Reflux)[2]	0 °C to Room Temperature
Work-up	Strong base quench required	Mild aqueous quench (e.g., NaHCO₃)
Pros	Inexpensive reagents, robust, high-yielding.[10]	Mild conditions, high selectivity, broad functional group tolerance.[8]
Cons	High temperature, strongly acidic, not suitable for sensitive substrates.[11]	More expensive reagent, moisture-sensitive, slower reaction times.[7]

Experimental Workflow Overview

Caption: Overall workflow for the synthesis of the target compound.

Product Characterization

The identity and purity of the synthesized 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline (C₁₀H₁₄N₂) should be confirmed using standard analytical techniques:

• ¹H NMR: Expect to see the disappearance of the N-H protons from the starting material and the appearance of two new singlets corresponding to the N-CH₃ groups (typically around 2.7-3.0 ppm). The aromatic and aliphatic protons of the core structure will also be present.

• ¹³C NMR: The appearance of new signals for the N-methyl carbons (typically around 40-45 ppm).

• Mass Spectrometry (MS): The molecular ion peak should correspond to the calculated mass of the product (m/z for [M+H]⁺ ≈ 163.12).

Safety Precautions

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate chemical-resistant gloves.

• Ventilation: All steps of this procedure must be performed in a properly functioning chemical fume hood.

• Reagent Hazards:

  • Formaldehyde: Is a known irritant and a suspected carcinogen. Avoid inhalation and skin contact.

  • Formic Acid: Is highly corrosive and can cause severe burns. Handle with extreme care.

  • Sodium Hydroxide: Is corrosive. The basification step is highly exothermic and should be performed slowly in an ice bath to control the temperature.

  • Organic Solvents: Are flammable. Ensure no ignition sources are near during extraction and solvent removal.

References

• Review of Modern Eschweiler–Clarke Methylation Reaction. (2025). MDPI.
• Eschweiler–Clarke reaction. Wikipedia.
• Eschweiler-Clarke Reaction. Organic Chemistry Portal.
• Eschweiler-Clarke Reaction. (2022). YouTube.
• Eschweiler-Clarke Reaction. (2021). J&K Scientific LLC.
• Eschweiler-Clarke Reaction. SynArchive.
• Reductive Amination. Myers Group, Harvard University.
• Reductive Amination - Common Conditions. Organic Chemistry Data.
• Biriukov, K. O., et al. (2024). Simplified Version of the Eschweiler–Clarke Reaction. The Journal of Organic Chemistry, 89(5), 3580–3584.
• Sodium triacetoxyborohydride: Applications in Selective Reductive Amination and its Detection Method. (2024). ChemicalBook.
• Sodium Triacetoxyborohydride. Merck Millipore.

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• 3. Eschweiler-Clarke Reaction [organic-chemistry.org]
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• 5. jk-sci.com [jk-sci.com]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. Sodium triacetoxyborohydride: Applications in Selective Reductive Amination and its Detection Method_Chemicalbook [chemicalbook.com]
• 8. Sodium Triacetoxyborohydride [merckmillipore.com]
• 9. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 10. mdpi.com [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]

Technical Application Note: 1,4-Dimethyl-1,2,3,4-Tetrahydroquinoxaline (dmTHQ) as an Organic Electron Donor

Executive Summary & Rationale

The shift from transition-metal reductants to organic electron donors (OEDs) is a cornerstone of modern green chemistry. 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline (dmTHQ) represents a specialized class of electron-rich N-heterocycles. Unlike transient donors like Hantzsch esters (which aromatize irreversibly and fragment), dmTHQ offers a robust, tunable scaffold that mimics the redox activity of the biological cofactor NADH.

Why dmTHQ?

• Defined Redox Mechanism: The

  -dimethyl substitution blocks acidic N-H sites, forcing oxidation pathways through Single Electron Transfer (SET) or C-H hydride abstraction, reducing side reactions common with primary/secondary amines.

• Tunable Potential: Exhibits a ground-state oxidation potential (

  ) typically between +0.30 V and +0.60 V vs. SCE , making it an ideal reductive quencher for excited-state fluorophores (e.g., Eosin Y, Rhodamine 6G) or transition metal catalysts (Ru(bpy) ).

• Structural Stability: Superior oxidative stability compared to aliphatic tertiary amines (e.g., TEA, DIPEA), allowing for cleaner radical generation kinetics.

Technical Specifications & Physicochemical Profile

Property	Specification	Notes
CAS Number	2427-06-7	-
Molecular Formula		-
Molecular Weight	162.23 g/mol	-
Appearance	Pale yellow oil or low-melting solid	Oxidizes to dark brown upon air exposure.[1]
Oxidation Potential ( )	~ +0.52 V vs. SCE (MeCN)	Value varies slightly with solvent polarity.
Solubility	DCM, MeCN, THF, Toluene	Poor solubility in water/hexanes.
Storage	-20°C, Inert Atmosphere (Ar/N2)	Critical: Air-sensitive. Store in dark.

Mechanistic Pathways: SET vs. Hydride Transfer

Understanding the duality of dmTHQ is vital for experimental design. It can act as a Single Electron Donor (Photoredox) or a Hydride Donor (Biomimetic).

Pathway A: Photoredox (SET)

In photocatalysis, dmTHQ acts as a sacrificial electron donor. It reductively quenches the excited state of a photocatalyst (

), generating the strong reductant and the radical cation .

Pathway B: Biomimetic Hydride Transfer

Analogous to NADH, dmTHQ can transfer a hydride equivalent (

) from the C2/C3 position to an electrophile (e.g., -keto esters), generating the iminium species.

Figure 1: Dual reactivity modes of dmTHQ. Solid lines indicate Photoredox (SET) pathway; dotted lines indicate Biomimetic Hydride Transfer.

Application Protocol 1: Photoredox Dehalogenation

Objective: Use dmTHQ as a sacrificial electron donor to enable the reduction of aryl halides via a visible-light mediated cycle.

Materials

• Photocatalyst: Eosin Y (5 mol%) or Ru(bpy)

  (PF ) (1 mol%).

• Donor: 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline (dmTHQ) (2.0 - 5.0 equiv).

• Substrate: 4-Bromoacetophenone (Model substrate).

• Solvent: Degassed Acetonitrile (MeCN) or DMF.

• Light Source: Blue (450 nm) or Green (530 nm) LEDs depending on catalyst.

Step-by-Step Procedure

• Preparation (Glovebox/Schlenk): In a flame-dried Schlenk tube equipped with a magnetic stir bar, add the substrate (0.5 mmol) and photocatalyst.

• Donor Addition: Add dmTHQ (1.0 mmol, 2 equiv). Note: If dmTHQ is stored as a solid, weigh quickly; if oil, syringe in.

• Solvent & Degassing: Add anhydrous MeCN (5 mL). Seal the tube with a septum. Sparge with Argon for 15 minutes. Critical: Oxygen quenches the triplet state of the photocatalyst and consumes the donor.

• Irradiation: Place the tube 2-3 cm from the LED source. Stir vigorously. Use a fan to maintain temperature < 30°C.

• Monitoring: Monitor by TLC or GC-MS. The reaction typically completes in 6–12 hours.

• Workup: Dilute with EtOAc, wash with water (to remove the oxidized quinoxalinium by-products), dry over Na

  SO , and concentrate. Purify via flash chromatography.

Validation Check:

• Control: Run the reaction in the dark. No product should form.

• Control: Run without dmTHQ. No product should form (confirms the need for an external electron source).

Application Protocol 2: Biomimetic Reduction (NADH Mimicry)

Objective: Metal-free reduction of activated carbonyls (e.g., benzoylformates) to alcohols.

Materials

• Substrate: Ethyl benzoylformate.

• Donor: dmTHQ (1.2 equiv).[2]

• Activator: Mg(ClO

  ) (0.5 equiv) or chiral phosphoric acid (for enantioselective variants).

• Solvent: Dry Acetonitrile.

Procedure

• Mix: Dissolve Ethyl benzoylformate (0.2 mmol) and Mg(ClO

  ) in MeCN (2 mL) under Nitrogen. Stir for 10 mins to allow Lewis acid coordination.

• Initiate: Add dmTHQ (0.24 mmol) in one portion.

• Reaction: Stir at room temperature. The pale yellow solution may darken as the quinoxalinium salt forms.

• Endpoint: Monitor the disappearance of the characteristic UV-Vis band of dmTHQ (

  nm) and the appearance of the oxidized quinoxalinium species ( nm).

• Isolation: Quench with 1M HCl. Extract with DCM. The product (alcohol) is in the organic layer; the oxidized donor remains in the aqueous layer.

Synthesis & Preparation of dmTHQ

Since commercial stocks can degrade, fresh synthesis is recommended for sensitive kinetics studies.

Reaction Scheme

Quinoxaline

1,2,3,4-Tetrahydroquinoxaline (THQ) dmTHQ

Figure 2: Two-step synthesis workflow for high-purity dmTHQ.

Detailed Protocol

• Reduction: Dissolve quinoxaline (10 mmol) in glacial acetic acid. Add NaBH

  (40 mmol) slowly at 0°C. Stir at RT for 2h. Basify with NaOH, extract with DCM. Yields THQ.[3][4][5]

• Methylation: Dissolve THQ (from step 1) in MeCN. Add 37% aqueous formaldehyde (5 equiv). Stir 15 min. Add NaBH

  CN (3 equiv) and stir overnight. Acidify with HCl to destroy excess hydride, then basify and extract.

• Purification: Flash chromatography (Hexane/EtOAc 9:1). dmTHQ is often a viscous oil or low-melting solid. Store under Argon.

References

• Mechanistic Foundation: Fukuzumi, S., et al. "Mechanism of hydride transfer from an NADH analogue to a flavin analogue." Journal of the Chemical Society, Perkin Transactions 2, 1987. Link

• Photoredox Application: Romero, N. A., & Nicewicz, D. A. "Organic Photoredox Catalysis." Chemical Reviews, 2016. (Context on amine donors). Link

• Synthesis Protocol: Nagaraja, G. K., et al.[2] "Simple and efficient synthesis of 1,2,3,4-tetrahydroquinoxalines." Journal of Chemical Sciences, 2006. Link

• Redox Properties: Zhu, X.-Q., et al. "Hydride Affinity and One-Electron Oxidation Potential of NADH Models." The Journal of Physical Chemistry A, 2001. Link

Disclaimer: This protocol involves the use of hazardous chemicals (NaBH

CN, Alkyl halides). Always consult the Safety Data Sheet (SDS) and perform a risk assessment before experimentation.

Sources

• 1. prepchem.com [prepchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Highly enantioselective synthesis of both tetrahydroquinoxalines and dihydroquinoxalinones via Rh–thiourea catalyzed asymmetric hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline in dye-sensitized solar cells (DSSCs)

Application Note: 1,4-Dimethyl-1,2,3,4-Tetrahydroquinoxaline (DM-THQ) as a Donor Scaffold in Dye-Sensitized Solar Cells (DSSCs)

Part 1: Executive Summary & Strategic Rationale

1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline (DM-THQ) represents a specialized class of electron-rich heterocycles used primarily as the electron donor (D) moiety in metal-free organic sensitizers (D-π-A dyes).

Unlike its oxidized parent (quinoxaline), which is electron-deficient and used as an acceptor, the tetrahydro form is a cyclic diamine. When methylated at the 1,4-positions, it becomes a potent electron donor with distinct advantages over traditional triphenylamine (TPA) donors:

• Structural Rigidity: The bicyclic structure reduces conformational disorder, lowering non-radiative recombination rates.

• Planarity: Enhances

  - stacking (though this requires careful management to prevent aggregation-induced quenching).

• Tunable Redox Potential: The inductive effect of the

  -methyl groups raises the HOMO level, improving light harvesting in the visible/NIR region.

Target Audience: Materials Scientists, Organic Chemists, and Photovoltaic Engineers.

Part 2: Mechanism of Action

In a DSSC, DM-THQ acts as the "antenna" base. Upon photon absorption, electron density shifts from the DM-THQ donor, across a

-conjugated bridge (e.g., thiophene), to the acceptor (e.g., cyanoacrylic acid) anchored to the TiO surface.

Key Mechanistic Pathway:

• Excitation:

• Injection:

• Regeneration:

Visualization: Electron Transfer Dynamics

Figure 1: Charge transfer pathway in a DM-THQ based sensitizer. The donor (Blue) must regenerate faster than the recombination rate.

Part 3: Synthesis Protocol (The DM-THQ Scaffold)

Note: 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline is often an intermediate. The following protocol describes its isolation and subsequent functionalization for dye integration.

Reagents Required:

• Quinoxaline (99%)

• Lithium Aluminum Hydride (LiAlH

  ) or H /Pd-C

• Formalin (37% HCHO) / Formic Acid (Eschweiler-Clarke) or Methyl Iodide

• Anhydrous THF, Dichloromethane (DCM)

Step-by-Step Synthesis:

• Reduction of Quinoxaline:

  • Dissolve quinoxaline (10 mmol) in anhydrous THF under N

    .

  • Cool to 0°C. Slowly add LiAlH

    (2.5 eq). Caution: Exothermic.

  • Reflux for 4 hours. Quench with EtOAc/Water.

  • Extract with DCM, dry over MgSO

    .

  • Yield: ~90% 1,2,3,4-tetrahydroquinoxaline (Pale yellow solid).

• Methylation (Eschweiler-Clarke):

  • Dissolve 1,2,3,4-tetrahydroquinoxaline in Formic acid (5 eq).

  • Add Formaldehyde (37% aq, 5 eq).

  • Reflux at 100°C for 12 hours. CO

    evolution will be observed.

  • Basify with NaOH to pH 10. Extract with DCM.

  • Product: 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline .[1]

  • Validation: H-NMR (CDCl

    ): Singlet at ~3.0 ppm (N-Me).

• Formylation (Vilsmeier-Haack) - Critical for Dye Synthesis:

  • To attach this donor to a solar cell dye, you must introduce a reactive handle.

  • Mix POCl

    (1.2 eq) and DMF (1.5 eq) at 0°C to form the Vilsmeier salt.

  • Add the DM-THQ product. Stir at 80°C for 4 hours.

  • Hydrolyze with sodium acetate solution.

  • Result: 6-formyl-1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline (Aldehyde handle for Knoevenagel condensation).

Part 4: Device Fabrication Protocol

This protocol details the assembly of a DSSC using a dye containing the DM-THQ donor.

Materials:

• FTO Glass: Fluorine-doped Tin Oxide (7

  /sq).

• TiO

  Paste: 20 nm particle size (transparent) and 400 nm (scattering).

• Dye Solution: 0.3 mM DM-THQ-based dye in Toluene/Ethanol.

• Additive: Chenodeoxycholic acid (CDCA) - Mandatory for planar quinoxalines.

• Electrolyte: Iodolyte Z-50 or Cobalt-based equivalent.

• Counter Electrode: Platinized FTO.

Fabrication Workflow:

• Photoanode Preparation:

  • Clean FTO: Detergent

    Water Acetone Ethanol (15 min ultrasonic each).

  • TiCl

    Pre-treatment: Immerse FTO in 40 mM TiCl (70°C, 30 min) to block recombination sites.

  • Screen Printing: Print transparent TiO

    layer (8-10 m). Dry at 125°C. Print scattering layer (4 m).

  • Sintering: Ramp to 500°C (program: 325°C 15m

    375°C 15m 450°C 15m 500°C 30m).

• Dye Loading (Sensitization):

  • Cool sintered electrodes to 80°C (do not cool to RT to avoid water adsorption).

  • Dipping: Immerse in Dye Solution (0.3 mM Dye + 10 mM CDCA ) for 18–24 hours in the dark.

  • Note: The high concentration of CDCA (co-adsorbent) is strictly required because DM-THQ dyes are planar and prone to

    - aggregation, which kills efficiency.

• Assembly:

  • Rinse photoanode with Ethanol to remove unbound dye.

  • Sandwich photoanode and Pt-counter electrode using a Surlyn thermoplastic spacer (25

    m).

  • Heat press at 110°C for 15s.

  • Inject electrolyte via vacuum backfilling. Seal with UV glue.

Visualization: Fabrication Workflow

Figure 2: Step-by-step fabrication workflow emphasizing temperature control and co-adsorbent use.

Part 5: Characterization & Validation

To validate the efficacy of the DM-THQ moiety, compare the device against a standard TPA-based dye (like D35) or N719.

Key Performance Indicators (KPIs):

Parameter	Symbol	Expected Range (DM-THQ Dyes)	Diagnostic Note
Open Circuit Voltage		0.70 – 0.85 V	High indicates reduced recombination due to the bulky dimethyl groups.
Short Circuit Current		12 – 16 mA/cm	Dependent on the -bridge length. Low suggests poor injection.
Fill Factor		0.65 – 0.75	Low FF (<0.60) often indicates high series resistance (check FTO contact).
Efficiency		6.0% – 9.0%	Competitive with standard organic dyes.

Self-Validating Troubleshooting:

• Issue: Low

  (< 0.6 V).

  • Cause: Dye aggregation.

  • Fix: Increase CDCA concentration from 10 mM to 20 mM during dipping.

• Issue: Blue shift in absorption spectrum on film vs. solution.

  • Cause: H-aggregates.

  • Fix: The DM-THQ core is likely too planar; consider adding bulky alkyl chains to the

    -bridge.

References

• Yang, X., et al. (2007).[2] "Effect of Tetrahydroquinoline Dyes Structure on the Performance of Organic Dye-Sensitized Solar Cells." Chemistry of Materials, 20(12), 4008–4015.

  • Context: Foundational work establishing tetrahydro-heterocycles as superior donors to simple amines.

• Pei, K., et al. (2011). "Novel Quinoxaline-Based Organic Sensitizers for Dye-Sensitized Solar Cells." The Journal of Physical Chemistry C, 115(31).

  • Context: Discusses the electrochemical properties of quinoxaline deriv

• Mishra, A., et al. (2009). "Metal-Free Organic Dyes for Dye-Sensitized Solar Cells: From Structure: Property Relationships to Design Rules." Angewandte Chemie International Edition, 48(14), 2474-2499.

  • Context: The authoritative review on D-pi-A design rules, validating the requirement for electron-rich donors like THQ.

• BenchChem. (2025). "1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline Product Specifications."

  • Context: Commercial availability and physical property verification for the starting m

Sources

• 1. 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline 95% | CAS: 2427-06-7 | AChemBlock [achemblock.com]
• 2. pubs.acs.org [pubs.acs.org]

Application Note: Quantitative Analysis of 1,4-Dimethyl-1,2,3,4-Tetrahydroquinoxaline (1,4-DM-THQ)

Methodology: UHPLC-MS/MS (Trace Level) & HPLC-UV (Process Level) Application: Pharmaceutical Impurity Profiling, Genotoxicity Assessment, and Process Control Version: 2.1 (Current as of 2025)

Executive Summary & Strategic Context

The quantification of 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline (1,4-DM-THQ) is a critical analytical requirement in the synthesis of quinoxaline-type Active Pharmaceutical Ingredients (APIs), such as Brimonidine Tartrate and Varenicline analogs. As a tertiary amine and a structural analog to known mutagenic impurities (e.g., quinoxaline-1,4-dioxides), 1,4-DM-THQ must be controlled to trace levels (often < 20 ppm or lower depending on TTC limits) during drug development.

This Application Note provides two distinct, self-validating protocols:

• Method A (Trace Analysis): A high-sensitivity UHPLC-MS/MS method for final product release and genotoxic impurity (PGI) screening.

• Method B (Process Control): A robust HPLC-UV method for intermediate monitoring and reaction kinetics.

Chemical Properties & Analytical Challenges

Before initiating the protocol, the analyst must understand the physicochemical behavior of the analyte to avoid common pitfalls such as peak tailing and oxidative degradation.

Property	Description	Analytical Implication
Structure	Bicyclic tertiary amine (Benzene fused to piperazine-like ring)	High basicity; requires pH control in mobile phase to prevent silanol interaction (tailing).
Molecular Weight	162.23 g/mol	[M+H]⁺ = 163.2 (Primary precursor for MS).
Solubility	Soluble in MeOH, ACN, DCM; Low solubility in water at neutral pH.	Sample diluent must contain organic solvent (min 50%) to prevent precipitation.
Stability	Prone to N-oxidation and dehydrogenation (reverting to quinoxaline).	Critical: Samples must be prepared in amber glassware and analyzed within 24 hours. Use antioxidants (Ascorbic Acid) if stability fails.

Method A: Trace Quantification via UHPLC-MS/MS

Objective: Quantify 1,4-DM-THQ at concentrations as low as 1.0 ng/mL (ppb level). Platform: Triple Quadrupole Mass Spectrometer (QqQ) coupled with UHPLC.

Reagents and Materials[1][2][3][4][5][6]

• Reference Standard: 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline (>98% purity).

• Internal Standard (IS): 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline-d4 (Deuterated) OR Quinoxaline-d6.

• Solvents: LC-MS Grade Methanol (MeOH), Acetonitrile (ACN), Formic Acid (FA), Ammonium Formate.

Chromatographic Conditions (UHPLC)[4]

• Column: Waters ACQUITY UPLC BEH C18 (2.1 x 100 mm, 1.7 µm) or Phenomenex Kinetex Biphenyl (for enhanced selectivity of aromatic amines).

• Column Temp: 40°C.

• Flow Rate: 0.4 mL/min.

• Injection Vol: 2.0 µL.

• Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.5 adjusted with Formic Acid). Rationale: Low pH ensures the amine is fully protonated for ESI+ sensitivity.

• Mobile Phase B: Acetonitrile (0.1% Formic Acid).[1]

Gradient Program:

Time (min)	% Mobile Phase B	Event
0.00	5	Initial Hold
1.00	5	Divert to Waste (Salt removal)
5.00	90	Elution of Analyte
6.50	90	Wash
6.60	5	Re-equilibration

| 9.00 | 5 | End |

Mass Spectrometry Parameters (ESI+)

• Ionization: Electrospray Positive (ESI+).[1]

• Source Temp: 500°C.

• Capillary Voltage: 2.5 kV.

• Detection Mode: Multiple Reaction Monitoring (MRM).[2][3]

MRM Transitions:

Analyte	Precursor (m/z)	Product (m/z)	Cone (V)	Collision (eV)	Role
1,4-DM-THQ	163.2	148.1	30	22	Quantifier (Loss of -CH₃)
1,4-DM-THQ	163.2	120.1	30	35	Qualifier (Ring opening)

| IS (d4-Analog) | 167.2 | 152.1 | 30 | 22 | Internal Standard |

Sample Preparation Protocol (Solid Phase Extraction)

Direct injection is often insufficient due to matrix effects from the API. SPE is recommended.

• Conditioning: Use an Oasis HLB (or equivalent polymeric reversed-phase) cartridge. Condition with 3 mL MeOH followed by 3 mL Water.

• Loading: Dissolve 10 mg of API sample in 10 mL of 0.1% Formic Acid (aq). Load onto cartridge.

• Washing: Wash with 3 mL of 5% MeOH in Water. (Removes polar salts).

• Elution: Elute 1,4-DM-THQ with 3 mL of 100% Methanol .

• Reconstitution: Evaporate eluate under Nitrogen at 40°C. Reconstitute in 1 mL of Mobile Phase A:B (80:20).

Method B: Process Control via HPLC-UV

Objective: Routine monitoring of reaction completion or purification fractions (>0.05% w/w). Platform: HPLC with PDA/UV Detector.

Chromatographic Conditions[3][4][5][6][8][9][10][11]

• Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm).

• Mobile Phase: Isocratic 60:40 [20mM Phosphate Buffer, pH 6.5] : [Acetonitrile].

  • Note: Higher pH is used here to retain the basic amine in its neutral/semi-neutral state for better peak shape on standard C18, or use a "Base Deactivated" column.

• Flow Rate: 1.0 mL/min.

• Wavelength: 254 nm (Aromatic ring) and 280 nm .

• Run Time: 15 minutes.

Experimental Workflow & Logic Diagram

The following diagram illustrates the decision matrix for selecting the appropriate sample preparation and detection method based on the stage of drug development.

Figure 1: Decision tree for selecting sample preparation and analytical techniques based on sensitivity requirements.

Validation Criteria (ICH Q2(R1))

To ensure the trustworthiness of the data, the following validation parameters must be met.

Parameter	Acceptance Criteria (Trace Level)	Troubleshooting
Specificity	No interference at RT of 1,4-DM-THQ in blank matrix.	If interference exists, switch to Biphenyl column or adjust gradient slope.
Linearity (R²)	> 0.995 over range 1.0 – 100 ng/mL.[4]	Use 1/x weighting in regression to account for heteroscedasticity at low levels.
Recovery (Accuracy)	80% – 120% at LOQ, Medium, and High levels.	Low recovery often indicates breakthrough on SPE. Slow down loading step.
Precision (RSD)	< 5% for system precision; < 10% for method precision.	High RSD usually stems from autosampler carryover. Use a needle wash of 50:50 MeOH:IPA.
LOD/LOQ	S/N > 3 (LOD) and S/N > 10 (LOQ).	Ensure MS source is clean; check desolvation temperature.

References

• European Medicines Agency (EMA). Guideline on the Limits of Genotoxic Impurities. (2006). Available at: [Link]

• Li, Y., et al. "Tracing major metabolites of quinoxaline-1,4-dioxides in abalone with high-performance liquid chromatography tandem positive-mode electrospray ionization mass spectrometry." Journal of the Science of Food and Agriculture, 99(12), 5550-5557 (2019).[5] Available at: [Link]

• Igarashi, K., et al. "Studies on the analysis of 1,2,3,4-tetrahydroisoquinoline (TIQ) and 1-methyl-1,2,3,4-tetrahydroisoquinoline (1-MeTIQ) in biological samples using liquid chromatography-tandem mass spectrometry."[3] Journal of the Japanese Society for Biomedical Mass Spectrometry, 38(3), 115-122 (2023). Available at: [Link]

• Shimadzu Corporation. Quantitative Analysis of Trace Impurities in Drugs (LC/MS). Application Note. Available at: [Link]

Sources

• 1. [Determination of 3-methyl-quinoxaline-2-carboxylic acid in animal and aquatic products by ultra performance liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. jsbms.jp [jsbms.jp]
• 4. Quantitative Analysis of Trace Impurities in Drugs (LC/MS) : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 5. Tracing major metabolites of quinoxaline-1,4-dioxides in abalone with high-performance liquid chromatography tandem positive-mode electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1,4-Dimethyl-1,2,3,4-tetrahydroquinoxaline

Welcome to the technical support center for the synthesis of 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline. This guide is intended for researchers, scientists, and professionals in drug development. Here, we provide in-depth troubleshooting advice and frequently asked questions (FAQs) to help you navigate the common challenges and optimize the yield of this synthesis.

Introduction to the Synthesis

The synthesis of 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline is most commonly achieved through a one-pot reductive amination of N,N'-dimethyl-1,2-phenylenediamine with glyoxal. This method involves the in-situ formation of a diimine intermediate, which is then reduced to the desired tetrahydroquinoxaline. The efficiency of this reaction is highly dependent on the choice of reducing agent, solvent, and careful control of reaction conditions to minimize side reactions.

Proposed Reaction Pathway

The overall transformation involves two key stages: the condensation of the diamine with glyoxal to form an intermediate, followed by the reduction of this intermediate.

Caption: Proposed reaction pathway for the synthesis of 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable method for synthesizing 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline?

A one-pot reductive amination is generally the most efficient method. This approach combines the condensation of N,N'-dimethyl-1,2-phenylenediamine and glyoxal with an in-situ reduction of the resulting intermediate. This minimizes the handling of potentially unstable intermediates.

Q2: Which reducing agent is best suited for this synthesis?

Sodium cyanoborohydride (NaBH₃CN) is a highly effective reducing agent for this transformation. It is mild enough not to reduce the glyoxal starting material but is very effective at reducing the iminium ion intermediate under weakly acidic conditions.[1][2][3] Another excellent alternative is Sodium triacetoxyborohydride (NaBH(OAc)₃), which is also selective for the imine intermediate and avoids the use of cyanide salts.[1][4]

Q3: How can I monitor the progress of the reaction?

Thin-layer chromatography (TLC) is a suitable method for monitoring the reaction. Use a non-polar eluent system (e.g., hexane/ethyl acetate) to distinguish the starting diamine from the more polar product. Staining with potassium permanganate can help visualize the spots if they are not UV-active.

Q4: What are the main challenges in purifying the final product?

The primary challenges in purification include removing unreacted starting materials, byproducts from side reactions, and residual reducing agent. Column chromatography on silica gel is often the most effective purification method. Due to the basic nature of the product, it is advisable to deactivate the silica gel with a small amount of triethylamine in the eluent to prevent streaking and improve recovery.

Troubleshooting Guide

This section addresses specific issues that you may encounter during the synthesis.

Issue 1: Low or No Product Yield

Q: I am observing a very low yield of the desired product, or the reaction is not proceeding at all. What are the likely causes and how can I fix this?

A: Low or no product formation can stem from several factors related to reagent quality, reaction setup, and conditions.

• Purity of Starting Materials:

  • Cause: Impurities in N,N'-dimethyl-1,2-phenylenediamine or glyoxal can inhibit the reaction or lead to side products. The diamine can oxidize over time if not stored properly under an inert atmosphere. Glyoxal is often supplied as an aqueous solution and can undergo polymerization.

  • Solution: Ensure the diamine is pure and has been stored correctly. Use a fresh, high-quality source of glyoxal.

• Ineffective Reduction:

  • Cause: The chosen reducing agent may be old or deactivated. The reaction conditions, particularly pH, may not be optimal for the reducing agent. For instance, NaBH₃CN is most effective in weakly acidic conditions (pH 5-6).[1][3]

  • Solution: Use a fresh bottle of the reducing agent. If using NaBH₃CN, add a small amount of a weak acid like acetic acid to maintain a suitable pH. Monitor the pH of the reaction mixture and adjust as necessary.

• Suboptimal Reaction Temperature:

  • Cause: The reaction may be too slow at room temperature.

  • Solution: Gently heat the reaction mixture to 30-40 °C to increase the rate of both condensation and reduction. However, avoid excessive heat, which can promote side reactions.

Caption: Troubleshooting workflow for low or no product yield.

Issue 2: Formation of Multiple Products and Side Reactions

Q: My TLC shows multiple spots, and the final product is difficult to purify. What are the common side reactions and how can I suppress them?

A: The formation of multiple products is a common issue, often arising from the reactivity of the intermediates and starting materials.

• Formation of Quinoxaline (Over-oxidation):

  • Cause: The diimine intermediate can undergo oxidative aromatization to form 1,4-dimethylquinoxaline, especially if the reaction is exposed to air for extended periods or if certain impurities are present.

  • Solution: Maintain an inert atmosphere (e.g., nitrogen or argon) throughout the reaction. Ensure the reducing agent is added in a timely manner after the initial condensation.

• Incomplete Reduction:

  • Cause: Insufficient reducing agent or a deactivated batch can lead to the presence of partially reduced intermediates.

  • Solution: Use a slight excess (1.1-1.5 equivalents) of a fresh reducing agent. Allow for sufficient reaction time for the reduction to go to completion.

• Side Reactions of Glyoxal:

  • Cause: Glyoxal can undergo self-condensation or other reactions under certain conditions, leading to a complex mixture of byproducts.[5]

  • Solution: Add the glyoxal solution slowly to the solution of the diamine to maintain a low concentration of free glyoxal.

Parameter	Effect on Yield and Purity	Recommendation
Reducing Agent	The choice of reducing agent is critical for selectivity. Stronger reducing agents may reduce the starting glyoxal.	Use a mild and selective reducing agent like NaBH₃CN or NaBH(OAc)₃.[1][4]
pH	Affects the rate of imine formation and the activity of the reducing agent.	Maintain a weakly acidic pH (5-6) for optimal NaBH₃CN activity.[1][3]
Temperature	Higher temperatures can increase reaction rate but may also promote side reactions and decomposition.	Start at room temperature and gently warm to 30-40 °C if the reaction is slow.
Solvent	The solvent affects the solubility of reactants and the reaction rate.	Methanol or ethanol are good choices as they are protic and facilitate imine formation.
Inert Atmosphere	Prevents oxidation of the diamine and the diimine intermediate.	Conduct the reaction under a nitrogen or argon atmosphere.

Issue 3: Difficulties in Product Purification

Q: I am struggling to isolate a pure product after the reaction. What purification strategies can I employ?

A: Purification can be challenging due to the similar polarities of the product and some byproducts.

• Aqueous Work-up:

  • Procedure: After the reaction is complete, quench any remaining reducing agent by carefully adding water. Make the solution basic (pH > 10) with an aqueous base (e.g., NaOH) and extract the product into an organic solvent like ethyl acetate or dichloromethane. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Rationale: The basic work-up ensures the product is in its free base form, which is more soluble in organic solvents.

• Column Chromatography:

  • Stationary Phase: Silica gel.

  • Mobile Phase: A gradient of ethyl acetate in hexane is a good starting point. To prevent the basic product from streaking on the acidic silica gel, add 0.5-1% triethylamine to the eluent.

  • Rationale: Column chromatography is highly effective for separating the desired product from starting materials and byproducts. The addition of a basic modifier to the eluent neutralizes the acidic sites on the silica, leading to better peak shape and recovery.

Experimental Protocol: One-Pot Reductive Amination

This protocol provides a starting point for the synthesis of 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline. Optimization may be required based on your specific experimental setup and reagent quality.

Caption: Step-by-step experimental workflow for the synthesis.

Materials:

• N,N'-dimethyl-1,2-phenylenediamine

• Glyoxal (40% solution in water)

• Sodium cyanoborohydride (NaBH₃CN)

• Methanol (anhydrous)

• Acetic acid

• Ethyl acetate

• Hexane

• Triethylamine

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, dissolve N,N'-dimethyl-1,2-phenylenediamine (1.0 eq) in anhydrous methanol.

• Cool the solution to 0 °C in an ice bath.

• Slowly add the glyoxal solution (1.0 eq) dropwise to the stirred solution.

• Stir the reaction mixture at 0 °C for 30 minutes, then remove the ice bath and allow it to warm to room temperature. Stir for an additional hour.

• To the reaction mixture, add sodium cyanoborohydride (1.2 eq) in one portion.

• Carefully add acetic acid dropwise until the pH of the solution is between 5 and 6 (check with pH paper).

• Stir the reaction at room temperature and monitor its progress by TLC. The reaction is typically complete within 4-12 hours.

• Once the reaction is complete, carefully add water to quench any unreacted NaBH₃CN.

• Remove the methanol under reduced pressure.

• Add water and ethyl acetate to the residue. Make the aqueous layer basic (pH > 10) with a saturated solution of sodium bicarbonate.

• Separate the layers and extract the aqueous layer twice more with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane, with 1% triethylamine added to the eluent.

References

• Manini, P., et al. (2004). Tetrahydrobiisoquinoline derivatives by reaction of dopamine with glyoxal: a novel potential degenerative pathway of catecholamines under oxidative stress conditions. Journal of Neurochemistry, 90(5), 1167-1177. [Link]

• Organic Chemistry Portal. Hitchhiker's guide to reductive amination. [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

• Wikipedia. (2023). Reductive amination. [Link]

• Synple Chem. Application Note – Reductive Amination. [Link]

• Atkinson, R. S., et al. (1998). Condensation products from the reactions of glyoxal with 2-substituted benzylamines. The formation and crystal structures of 2,2′-bi(1,2,3,4-tetrahydroquinazoline), and 2,4,6,8,10,12-hexakis(2-methylbenzyl)-2,4,6,8,10,12-hexaazaisowurtzitane. Journal of the Chemical Society, Perkin Transactions 1, (1), 1-6. [Link]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Zhang, Z., et al. (2019). Enantioselective synthesis of tetrahydroisoquinolines via catalytic intramolecular asymmetric reductive amination. Organic Chemistry Frontiers, 6(18), 3297-3301. [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Abu-Hashem, A. A. (2015). Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. American Journal of Organic Chemistry, 5(1), 14-56. [Link]

• Bunce, R. A., et al. (2013). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Molecules, 19(1), 1-52. [Link]

• ResearchGate. Plausible mechanism for the formation of quinoxaline. [Link]

• Myers, A. G. Chem 115: Reductive Amination. [Link]

• Doyle, A. G., et al. (2018). Ni-Catalyzed Carbon−Carbon Bond-Forming Reductive Amination. Journal of the American Chemical Society, 140(4), 1435-1440. [Link]

• Zhang, X., et al. (2020). Highly enantioselective synthesis of both enantiomers of tetrahydroquinoxaline derivatives via Ir-catalyzed asymmetric hydrogenation. Chemical Science, 11(34), 9203–9209. [Link]

• Chemistry Steps. (2024). Reductive Amination. [Link]

• PrepChem. (2023). Preparation of N,N-dimethyl-p-phenylenediamine. [Link]

• Reddy, T. J., et al. (2018). DDQ-Promoted Mild and Efficient Metal-Free Oxidative α-Cyanation of N-Acyl/Sulfonyl 1,2,3,4-Tetrahydroisoquinolines. Molecules, 23(12), 3229. [Link]

• Mahar, J., et al. (2009). Quantitative Analysis of Glyoxal, Methyl glyoxal and Dimethyl glyoxal from Foods, Beverages and Wines Using HPLC and 4-Nitro-1,2-Phenylenediamine as Derivatizing Reagent. Journal of the Chemical Society of Pakistan, 31(5), 793-800. [Link]

• Reddit. (2021). Difficulties with N-Alkylations using alkyl bromides. [Link]

• Reddit. (2016). Help with N-Alkylation gone wrong. [Link]

• ResearchGate. Another method for synthesizing 1,2,3,4‐tetrahydroquinoxaline.... [Link]

• Verardo, G., et al. (1991). ONE-POT ACCESS TO 2,3-DISUBSTITUTED 1,2,3,4-TETRAHYDROQUINOLINES BY REDUCTIVE AMINATION OF ALDEHYDES WITH SODIUM CYANOBOROHYDRIDE. Synthetic Communications, 21(10-11), 1267-1275. [Link]

• Organic Syntheses. phenylglyoxal. [Link]

• ResearchGate. Quantitative Analysis of Glyoxal, Methyl glyoxal and Dimethyl glyoxal from Foods, Beverages and Wines Using HPLC and 4-Nitro-1,2-Phenylenediamine as Derivatizing Reagent. [Link]

• PrepChem. (2023). Synthesis of 1,2,3,4-tetrahydroquinoxaline. [Link]

• Reddit. (2025). Purification of Quinoline-3,4-diones. [Link]

• ResearchGate. Scheme 2.74 Synthesis of N,N′-dialkylated tetrahydroquinoxalines 412 by.... [Link]

• Wang, C., et al. (2018). Reductive N-methylation of quinolines with paraformaldehyde and H₂ for sustainable synthesis of N-methyl tetrahydroquinolines. Chemical Communications, 54(59), 8295-8298. [Link]

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• 5. Tetrahydrobiisoquinoline derivatives by reaction of dopamine with glyoxal: a novel potential degenerative pathway of catecholamines under oxidative stress conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Side reactions in the synthesis of 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline

Technical Support Center: 1,4-Dimethyl-1,2,3,4-Tetrahydroquinoxaline Synthesis

• Ticket ID: THQ-SYN-001

• Subject: Troubleshooting Side Reactions, Stability, and Impurity Profiling

• Assigned Specialist: Senior Application Scientist

Executive Summary: The Stability Paradox

1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline (dmTHQ) is a potent electron-rich heterocycle. Its utility in OLEDs and pharmaceutical intermediates is often overshadowed by its oxidative instability . Unlike its aromatic parent (quinoxaline), the tetrahydro- form possesses a low ionization potential, making it susceptible to Single Electron Transfer (SET) oxidation by atmospheric oxygen.

Core Technical Directive: The synthesis is not difficult; the isolation of a pure, unoxidized product is the challenge. Most "side reactions" reported by users are actually post-synthetic degradation or over-alkylation events.

Troubleshooting Module: Oxidative Dehydrogenation

User Issue: "My product isolated as a pale oil turned dark green/black within hours on the bench."

Diagnosis: Spontaneous Aerobic Oxidative Dehydrogenation. The electron-rich nitrogen atoms facilitate the loss of a hydride equivalent, reverting the molecule to the dihydro- or fully aromatic quinoxaline species. This is often catalyzed by trace metals or light.

The Mechanism (Causality):

• Initiation: Oxygen abstracts an electron from the N-lone pair, forming a radical cation.

• Propagation: Loss of a proton and subsequent electron transfer leads to the iminium species (dihydroquinoxaline).

• Aromatization: The driving force to restore aromaticity (Hückel's rule) pushes the equilibrium toward the fully oxidized quinoxaline.

Corrective Protocol:

• Degassing is Non-Negotiable: All solvents must be sparged with Argon for 20 mins prior to use.

• Workup Speed: Do not leave the crude reaction mixture stirring overnight exposed to air.

• Storage: Store under inert atmosphere at -20°C.

Visualizing the Pathway:

Caption: The oxidative degradation pathway. The driving force is the restoration of aromaticity (Right).

Troubleshooting Module: Alkylation Control (The "Quat" Trap)

User Issue: "LCMS shows the correct mass, but yield is <40%, and I have a large water-soluble fraction."

Diagnosis: Over-Alkylation (Quaternization). When using alkyl halides (e.g., Methyl Iodide, MeI) to install the methyl groups, the reaction does not stop at the tertiary amine. The nitrogen lone pair remains nucleophilic, attacking a third equivalent of MeI to form the quaternary ammonium salt.

The Self-Validating Check:

• Solubility Test: Take your crude oil. Add diethyl ether. If a gummy solid precipitates that is insoluble in ether but soluble in water, you have formed the quaternary salt.

• NMR Signature: Look for a downfield shift of the N-Methyl peak (>3.5 ppm) compared to the desired product (~2.8-3.0 ppm).

Corrective Protocol (Switching Mechanisms): Abandon direct alkylation with MeI. Switch to Reductive Amination .

• Reagents: Formaldehyde (HCHO) + Sodium Triacetoxyborohydride (STAB) or NaBH4.

• Why: In reductive amination, the intermediate iminium ion is reduced to the amine. The resulting tertiary amine is sterically hindered and less nucleophilic toward formaldehyde than the secondary amine, providing a natural "brake" on the reaction.

Visualizing the Selectivity:

Caption: Comparison of Direct Alkylation (high risk of quaternary salts) vs. Reductive Amination (controlled).

Master Protocol: Reductive Methylation

This protocol minimizes side reactions by avoiding strong alkylating agents and minimizing air exposure.

Reagents:

• Quinoxaline (Start material)[1][2]

• Sodium Borohydride (NaBH₄)

• Acetic Acid (AcOH)

• Paraformaldehyde or Formalin (37% aq.)

Step-by-Step Workflow:

• Reduction of Core (If starting from Quinoxaline):

  • Dissolve quinoxaline in Methanol (0.5 M).

  • Cool to 0°C. Add NaBH₄ (4.0 equiv) portion-wise.

  • Checkpoint: Monitor TLC. The fluorescent quinoxaline spot should disappear.

  • Note: This yields 1,2,3,4-tetrahydroquinoxaline.[2][3][4] Isolate this before methylation for highest purity, or proceed in one pot (carefully).

• Methylation (The Critical Step):

  • Dissolve the tetrahydroquinoxaline in Methanol/Acetic Acid (10:1 ratio). Sparge with Argon.

  • Add Formalin (10 equiv, excess is necessary but safe here).

  • Cool to 0°C. Add NaBH₃CN (Sodium Cyanoborohydride) or NaBH(OAc)₃ (3.0 equiv).

  • Why Cyanoborohydride? It is stable at pH ~5-6 (created by AcOH) and selectively reduces the iminium ion, not the aldehyde.

• Quench & Extraction (The Oxidation Danger Zone):

  • Quench with saturated NaHCO₃.

  • Speed is key: Extract immediately into Dichloromethane (DCM).

  • Dry over Na₂SO₄ and concentrate in vacuo without heating above 40°C.

• Purification:

  • Flash chromatography on neutral alumina (Silica is acidic and can cause decomposition/oxidation of these sensitive amines).

  • Eluent: Hexane/EtOAc (gradient).

Data Summary: Impurity Profiling

Impurity Type	Observation (LCMS/NMR)	Root Cause	Prevention
Dihydroquinoxaline	Mass [M-2]	Incomplete reduction or Air Oxidation	Use excess hydride; Work under Argon.
Quinoxaline	Mass [M-4], Aromatic protons in NMR	Air Oxidation (Exposure)	Store frozen; Add antioxidant (BHT) to solvent.
Monomethyl-THQ	Mass [M-14]	Incomplete Alkylation	Increase HCHO equivalents; Ensure pH < 6.
Quaternary Salt	Mass [M+15], Water soluble	Over-alkylation with MeI	STOP using MeI. Use Reductive Amination.

References

• Zhou, Y. et al. (2019). "Highly Efficient Oxidative Dehydrogenation Aromatization of 1,2,3,4-Tetrahydroquinoline." Journal of the American Chemical Society.

• Gribble, G. W. (2020). "Reductive Alkylation of Quinolines to N-Alkyl Tetrahydroquinolines." Organic Letters.

• Hampton Research. (2023). "Reductive Alkylation Protocols and Side Reactions." Hampton Research Technical Guides.

• Pre-Chem. (2024). "Synthesis of 1,2,3,4-tetrahydroquinoxaline: Standard Reduction Protocols." PrepChem.

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• 3. 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline 95% | CAS: 2427-06-7 | AChemBlock [achemblock.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of Tetrahydroquinoxalines via Reductive Amination

Welcome to the technical support center for the synthesis of tetrahydroquinoxalines (THQs) via reductive amination. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and practical solutions to common challenges encountered during this synthetic transformation. The following content is structured in a question-and-answer format to directly address specific experimental issues.

Section 1: Low Yield and Incomplete Conversion

This section addresses common issues related to poor reaction efficiency and the failure to drive the reaction to completion.

Question 1: My reductive amination to form a tetrahydroquinoxaline is sluggish and results in a low yield. What are the primary factors I should investigate?

Answer: Low yields in the synthesis of tetrahydroquinoxalines via reductive amination can often be traced back to several key factors related to the reactants and reaction conditions.

• Purity of Starting Materials: The purity of both the o-phenylenediamine and the dicarbonyl compound is critical. o-Phenylenediamines are susceptible to oxidation, which can introduce impurities that interfere with the reaction. It is recommended to use freshly purified reagents.[1]

• Suboptimal Reaction Conditions: Inadequate temperature, incorrect solvent choice, or an inappropriate catalyst can significantly hinder the reaction rate and overall yield.[1] The initial imine formation is an equilibrium-driven process; therefore, conditions that favor this step are crucial.

• Choice of Reducing Agent: The reactivity of the reducing agent must be matched to the reactivity of the iminium ion intermediate. A reducing agent that is too weak may not efficiently reduce the imine, while one that is too strong can lead to side reactions, such as the reduction of the starting dicarbonyl compound.[2][3]

• Steric Hindrance: Sterically hindered o-phenylenediamines or dicarbonyl compounds can slow down the initial nucleophilic attack required for imine formation, leading to a sluggish reaction.[4]

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low yields in tetrahydroquinoxaline synthesis.

Question 2: My reaction stalls, leaving a significant amount of the intermediate imine or starting materials. How can I drive the reaction to completion?

Answer: Incomplete conversion is a common issue and often points to problems with the reduction step or the preceding imine formation equilibrium.[5]

• Inefficient Imine Formation: The formation of the cyclic imine intermediate is reversible. To shift the equilibrium towards the imine, consider the following:

  • Dehydrating Agents: The use of dehydrating agents such as molecular sieves or titanium(IV) isopropoxide can remove the water formed during imine formation, driving the reaction forward.[6]

  • Azeotropic Removal of Water: For reactions run at higher temperatures, a Dean-Stark apparatus can be used to azeotropically remove water.[6]

• Insufficient Reducing Agent Potency: The chosen reducing agent may not be sufficiently reactive to reduce the formed imine. Sodium cyanoborohydride (NaBH₃CN) and sodium triacetoxyborohydride (NaBH(OAc)₃) are generally effective because they are more reactive towards the protonated imine (iminium ion) than the starting carbonyl compound.[2][7] If these are ineffective, a stronger reducing agent like sodium borohydride (NaBH₄) can be used, but it should be added after the imine has had sufficient time to form to avoid premature reduction of the dicarbonyl starting material.[3]

• pH of the Reaction Medium: The pH of the reaction is crucial. Slightly acidic conditions (pH 4-6) are often optimal as they facilitate both the nucleophilic attack of the amine and the formation of the iminium ion, which is more readily reduced.[8] However, strongly acidic conditions can lead to the degradation of the tetrahydroquinoxaline product.[9][10]

Section 2: Side Reactions and Impurity Formation

This section focuses on identifying and mitigating the formation of unwanted byproducts.

Question 3: I am observing the formation of a quinoxaline byproduct instead of the desired tetrahydroquinoxaline. What causes this and how can I prevent it?

Answer: The formation of the fully aromatic quinoxaline is a common side reaction and indicates an oxidation of the desired tetrahydroquinoxaline product or an intermediate.

• Oxidation of the Product: Tetrahydroquinoxalines can be susceptible to oxidation, especially in the presence of air (oxygen) and certain catalysts or impurities. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can significantly reduce this side reaction.

• Reaction Conditions Favoring Aromatization: High reaction temperatures and prolonged reaction times can promote dehydrogenation, leading to the formation of the more thermodynamically stable quinoxaline.[11]

• Choice of Reducing Agent: Catalytic hydrogenation (e.g., H₂/Pd/C) is a powerful method for this reduction.[7] However, if the reaction stalls after the formation of a dihydroquinoxaline intermediate, this species can be prone to oxidation. Ensuring complete reduction is key.

Mitigation Strategies:

• Inert Atmosphere: Strictly maintain an inert atmosphere throughout the reaction and workup.

• Moderate Temperatures: Avoid unnecessarily high temperatures.

• Sufficient Reductant: Ensure an adequate amount of a sufficiently reactive reducing agent is used to drive the reaction to the fully reduced tetrahydroquinoxaline.

Potential Reaction Pathways

Caption: Simplified reaction scheme showing the desired and side reaction pathways.

Question 4: When using an unsymmetrical o-phenylenediamine, I obtain a mixture of regioisomers. How can I control the regioselectivity?

Answer: The formation of regioisomers is a frequent challenge with unsymmetrically substituted o-phenylenediamines due to the differing reactivity of the two amino groups.[1]

• Kinetic vs. Thermodynamic Control:

  • Low Temperatures: Running the reaction at lower temperatures may favor the kinetically controlled product, which results from the nucleophilic attack of the more reactive (less sterically hindered or more nucleophilic) amino group.[1]

  • Catalyst Screening: Different acid or base catalysts can influence the reaction pathway and favor the formation of one isomer over the other.[1]

• Protecting Group Strategy: A more definitive but longer approach involves protecting one of the amino groups of the diamine, performing the cyclization, and then deprotecting to yield a single regioisomer.[1]

Section 3: Reagent Selection and Protocol Optimization

This section provides guidance on selecting the appropriate reagents and optimizing the experimental protocol.

Question 5: Which reducing agent is best suited for the synthesis of tetrahydroquinoxalines?

Answer: The choice of reducing agent is critical and depends on the specific substrates and desired reaction conditions.[12]

Reducing Agent	Common Solvents	Key Characteristics & Considerations
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	DCE, DCM, THF	Mild and selective for imines over carbonyls. Tolerates a wide range of functional groups. Often the reagent of choice for direct reductive amination.[3][12]
Sodium Cyanoborohydride (NaBH₃CN)	MeOH, EtOH	Stable in mildly acidic conditions. Selectively reduces imines in the presence of aldehydes.[2][7] Can generate toxic cyanide waste.[7]
Sodium Borohydride (NaBH₄)	MeOH, EtOH	More powerful than NaBH₃CN and NaBH(OAc)₃. Can reduce the starting dicarbonyl compound, so it's best used in a stepwise procedure after imine formation is complete.[3]
Catalytic Hydrogenation (H₂/Pd, Pt, Ni)	EtOH, EtOAc	"Green" and effective method. Can sometimes lead to over-reduction or debenzylation if other sensitive functional groups are present.[6][7]

Question 6: Can you provide a general, optimized protocol for the synthesis of a tetrahydroquinoxaline via reductive amination?

Answer: The following is a general protocol for a direct (one-pot) reductive amination using sodium triacetoxyborohydride. This protocol should be optimized for each specific substrate.

Experimental Protocol: Synthesis of 2,3-Dimethyl-1,2,3,4-tetrahydroquinoxaline

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add o-phenylenediamine (1.0 eq) and 1,2-dichloroethane (DCE) as the solvent.

• Addition of Dicarbonyl: Add 2,3-butanedione (1.05 eq) to the solution and stir for 10-15 minutes at room temperature.

• Addition of Acetic Acid (Optional but Recommended): Add glacial acetic acid (1.1 eq) to the mixture. This catalyzes imine formation and promotes the formation of the more reactive iminium ion.[12]

• Addition of Reducing Agent: Slowly add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise over 15-20 minutes. An exotherm may be observed.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS until the starting materials are consumed.

• Workup:

  • Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Extract the aqueous layer with dichloromethane (DCM) or ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired tetrahydroquinoxaline.

Section 4: Purification and Characterization

This section covers common issues encountered during the isolation and analysis of the final product.

Question 7: I am struggling to purify my tetrahydroquinoxaline product. What are some common challenges and solutions?

Answer: Purification can be challenging due to the basic nature of the product and the potential for closely related impurities.

• Incomplete Reaction: If the reaction is incomplete, separating the desired amine product from the unreacted imine can be difficult due to similar polarities.[5] The best approach is to ensure the reaction goes to completion.

• Acid-Base Extraction: The basic nature of the tetrahydroquinoxaline allows for purification via acid-base extraction. The crude mixture can be dissolved in an organic solvent and washed with dilute acid (e.g., 1M HCl) to extract the amine into the aqueous layer. The aqueous layer is then basified (e.g., with NaOH) and the product is re-extracted into an organic solvent. This can help remove non-basic impurities.

• Chromatography:

  • Tailing on Silica Gel: The basic nitrogen atoms can interact strongly with the acidic silica gel, leading to tailing during column chromatography. To mitigate this, a small amount of a basic modifier, such as triethylamine (1-2%), can be added to the eluent.

  • Alternative Stationary Phases: If tailing remains an issue, consider using a different stationary phase, such as alumina.

Question 8: What are the key spectroscopic features I should look for to confirm the formation of my tetrahydroquinoxaline product?

Answer: Spectroscopic analysis is essential to confirm the structure and purity of the final product.

• ¹H NMR Spectroscopy:

  • Look for the disappearance of the aldehyde or ketone protons from the starting material.

  • The appearance of signals corresponding to the newly formed C-H bonds at the 2- and 3-positions of the tetrahydroquinoxaline ring, typically in the range of 3.0-4.5 ppm.

  • The N-H protons will appear as broad singlets, and their chemical shift can be concentration and solvent-dependent.

• ¹³C NMR Spectroscopy:

  • The disappearance of the carbonyl carbon signal (typically >180 ppm).

  • The appearance of new signals for the C2 and C3 carbons of the heterocyclic ring, usually in the range of 40-70 ppm.

• Mass Spectrometry (MS): The molecular ion peak corresponding to the expected mass of the tetrahydroquinoxaline product should be observed.

• Infrared (IR) Spectroscopy:

  • The disappearance of the strong C=O stretch from the dicarbonyl starting material.

  • The appearance of N-H stretching vibrations (typically in the range of 3300-3500 cm⁻¹) for N-unsubstituted or N-monosubstituted products.[13]

By systematically addressing these common issues, researchers can improve the efficiency, selectivity, and overall success of their tetrahydroquinoxaline syntheses via reductive amination.

References

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. [Link]

• Organic Chemistry Portal. Reductive Amination - Common Conditions. [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Wikipedia. Reductive amination. [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

• Li, W., et al. (2021). Catalytic asymmetric synthesis of N-substituted tetrahydroquinoxalines via regioselective Heyns rearrangement and stereoselective transfer hydrogenation in one pot. RSC Publishing. [Link]

• Journal of Organic and Pharmaceutical Chemistry Research. (n.d.). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. [Link]

• Illuminating Chemistry. (2026, February 2). Reductive Amination. [Link]

• Organic Chemistry Portal. Synthesis of tetrahydroquinoxalines. [Link]

• Organic Chemistry Portal. Hitchhiker's guide to reductive amination. [Link]

• Xu, H., et al. (2023). Design, synthesis and biological evaluation of tetrahydroquinoxaline sulfonamide derivatives as colchicine binding site inhibitors. PMC. [Link]

• Valera, D. G., et al. (n.d.). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H). PMC. [Link]

• Synple Chem. Application Note – Reductive Amination. [Link]

• Semantic Scholar. Highly enantioselective synthesis of both enantiomers of tetrahydroquinoxaline derivatives via Ir-catalyzed asymmetric hydrogenation. [Link]

• Al-Ostath, A. I., et al. (2022). Green synthesis of some tetrahydroquinoline derivatives and evaluation as anticancer agents. Arabian Journal of Chemistry, 15(11), 104212. [Link]

• SSRN. (n.d.). Advanced Crystallographic and Spectroscopic Characterization of a Novel Tetrahydroquinoline Derivative. [Link]

• Organic Chemistry Portal. Tetrahydroquinoline synthesis. [Link]

• Reddit. (2025, January 1). Struggling with Reductive Amination: Tips for Isolating My Amine Product?. [Link]

• Perisic, D. M., et al. (n.d.). Fused-Ring Derivatives of Quinoxalines: Spectroscopic Characterization and Photoinduced Processes Investigated by EPR Spin Trapping Technique. NIH. [Link]

• Perisic, D. M., et al. (2014). Fused-ring derivatives of quinoxalines: spectroscopic characterization and photoinduced processes investigated by EPR spin trapping technique. PubMed. [Link]

• The Organic Chemistry Tutor. (2025, February 17). Reductive Amination | Synthesis of Amines. [Link]

• Organic Reactions. Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. [Link]

• MDPI. (2021, November 17). Chemoenzymatic One-Pot Process for the Synthesis of Tetrahydroisoquinolines. [Link]

• Preprints.org. (2024, November 14). Synthesis and In-Silico Analysis of Novel Tetrahydroquinolines and Their Antioxidant Activity. [Link]

• Puznarsky, P., et al. (n.d.). Spectroscopic characterization of the structural properties of quinoxalinophenanthrophenazine thin films. Journal of Materials Chemistry C (RSC Publishing). [Link]

• Chemistry LibreTexts. (2022, October 4). 3.3.3: Synthesis of Amines. [Link]

• Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Direct electrochemical reductive amination between aldehydes and amines with a H/D-donor solvent. [Link]

• ResearchGate. (2025, December 12). (PDF) Low-Temperature Reductive Aminolysis of Carbohydrates to Diamines and Aminoalcohols by Heterogeneous Catalysis. [Link]

• SciSpace. (n.d.). Stability Study of Tetracycline Drug in Acidic and Alkaline Solutions by Colorimetric Method. [Link]

• ResearchGate. (2023, January 26). The Discovery of Imine Reductases and their Utilisation for the Synthesis of Tetrahydroisoquinolines. [Link]

• ChemRxiv. Reductive amination of carbonyl C–C bonds enables formal nitrogen insertion. [Link]

• ACS Publications. (2024, June 14). Evolution of a Synthetic Strategy toward the Syntheses of Bis-tetrahydroisoquinoline Alkaloids. [Link]

• PMC. (n.d.). Synthesis, spectral characterization, crystal structure and computational investigation of 2-formyl-6-methoxy-3-carbethoxy quinoline as potential SARS-CoV inhibitor. [Link]

• The Organic Chemistry Tutor. Reductive Amination. [Link]

• Redalyc. (n.d.). Reductive amination of 4,5-dimethoxy-9,10-dioxo-9,10-dihydroanthracene-2-carbaldehyde derived from aloe-emodin. [Link]

• Frontiers. (n.d.). Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction. [Link]

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• 12. pubs.acs.org [pubs.acs.org]
• 13. Fused-Ring Derivatives of Quinoxalines: Spectroscopic Characterization and Photoinduced Processes Investigated by EPR Spin Trapping Technique - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support: Precision Synthesis of Tetrahydroquinoxalines (THQ)

Status: Operational Ticket ID: THQ-SYNTH-OPT-001 Subject: Prevention of Over-Reduction and Chemoselectivity Control Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

Executive Summary & Problem Scope

The Challenge: The reduction of quinoxaline (1 ) to 1,2,3,4-tetrahydroquinoxaline (3 , THQ) is a critical step in medicinal chemistry. The reaction faces two primary failure modes:[1]

• Over-reduction: Reducing the benzene ring to form octahydroquinoxaline (4 ).

• Stalling: Incomplete reduction stopping at the dihydro intermediate (2 ).

• Chemoselectivity Loss: Unwanted reduction of sensitive substituents (e.g., halogens, nitro groups, ketones) or N-alkylation side reactions.

The Solution: This guide provides a validated decision matrix and troubleshooting protocols. We prioritize the Sodium Borohydride/Acetic Acid (NaBH₄/AcOH) system for small-to-medium scale precision, and optimized Catalytic Hydrogenation for scale-up, with specific controls to prevent ring saturation.

Decision Matrix & Reaction Pathway

Before selecting a protocol, visualize the reaction energy landscape and decision logic.

Caption: Figure 1. Reaction pathway and method selection logic. Step 3 (THQ to Octahydro) represents the critical over-reduction error state.

Protocol A: The Chemoselective Standard (NaBH₄/AcOH)

Best For:

• Substrates with halogens (Cl, Br, I) or nitro groups.

• Small to medium scale (<50g).

• Avoiding octahydro- impurity completely.

Mechanism: Sodium borohydride alone is not electrophilic enough to reduce quinoxaline efficiently. Acetic acid serves a dual role:

• Solvent & Proton Source: Protonates the pyrazine nitrogens, activating the C=N bonds toward hydride attack.

• Modifier: Forms acyloxyborohydride species (e.g., NaBH(OAc)3), which are milder and more selective than BH4-.

The Protocol:

Step	Action	Critical Control Point
1	Dissolve Quinoxaline (1.0 eq) in Glacial Acetic Acid (10-15 vol).	anhydrous conditions are not strictly required, but avoid excessive water which consumes hydride.
2	Cool the solution to 0–5 °C (Ice bath).	Exothermic Control: The reaction is exothermic. High temps promote N-alkylation side reactions.
3	Add NaBH₄ (4.0–5.0 eq) portion-wise (pellets preferred over powder).	Gas Evolution: Massive H₂ release. Add slowly. Ensure efficient venting.
4	Allow to warm to 20–25 °C and stir for 2–4 hours.	Monitor by LCMS. The benzene ring is inert to these conditions, preventing over-reduction.
5	Quench: Pour into ice water. Neutralize with NaOH or NH₄OH to pH > 9.	Basification: Essential to deprotonate the product for extraction.
6	Extract with EtOAc or DCM.

Why this avoids over-reduction: The benzene ring of the quinoxaline is electron-rich compared to the protonated pyrazine ring. Hydride reagents (nucleophiles) cannot attack the electron-rich benzene ring, making the formation of octahydroquinoxaline mechanistically impossible under these conditions.

Protocol B: Catalytic Hydrogenation (H₂/Pd-C)

Best For:

• Large scale (>100g).

• Clean substrates (no halogens/sulfur).

• "Green" chemistry requirements (avoiding boron waste).

The Risk: Standard H₂/Pd-C is too active. It can reduce the benzene ring (over-reduction) or strip halogens (dehalogenation).

The Protocol (Optimized for Selectivity):

Parameter	Setting	Reasoning
Catalyst	5% Pd/C (Type: Sulfided or unreduced)	Sulfided Pd is "poisoned," reducing activity enough to spare the benzene ring and halogens.
Solvent	Methanol or Ethanol	Avoid acidic solvents (AcOH) here, as they accelerate ring reduction.
Pressure	1 atm (Balloon) to max 3 bar	High pressure (>5 bar) forces benzene ring reduction.
Temperature	20–25 °C	Heat promotes over-reduction to octahydroquinoxaline.
Stoichiometry	Stop at 2.1 eq H₂ uptake	If using a Parr shaker, monitor uptake precisely.

Troubleshooting & FAQs

Q1: I used NaBH₄/AcOH, but I see an N-ethyl impurity (+28 mass). What happened?

Diagnosis: Reductive Alkylation. Cause: In acetic acid, the reduced THQ product (a secondary amine) can react with the solvent (acetic acid) or acetaldehyde (trace impurity or formed in situ) to form an N-ethyl or N-acetyl derivative. Fix:

• Temperature Control: Keep the reaction strictly below 25 °C. N-alkylation has a higher activation energy.

• Alternative Acid: Switch to Trifluoroacetic Acid (TFA) or use NaBH₄ in MeOH with a stoichiometric mineral acid (HCl) if the substrate tolerates it.

Q2: My catalytic hydrogenation yielded the Octahydro- product. How do I salvage it?

Diagnosis: Over-reduction. Cause: Pressure was too high, or the reaction ran too long. Fix:

• Salvage: You cannot easily oxidize octahydro- back to tetrahydro- selectively. You must restart.

• Prevention: Switch to PtO₂ (Adams' Catalyst) in EtOH at low pressure. While Pt is active, it is often more selective for the heterocyclic ring over the carbocyclic ring compared to Pd under specific low-pressure conditions. Alternatively, strictly use Protocol A .

Q3: I lost my Chlorine substituent during hydrogenation.

Diagnosis: Hydrodehalogenation. Cause: Pd/C facilitates the oxidative addition of the C-Cl bond. Fix:

• Add a Poison: Add 0.5 eq of Thiophene or Diphenylsulfide to the reaction mixture. This poisons the catalyst sites responsible for dehalogenation.

• Switch Method: Use Protocol A (NaBH₄). Hydrides generally do not reduce aryl halides without specific transition metal catalysts.

Q4: The reaction stalls at the Dihydro- intermediate.

Diagnosis: Insufficient Activation. Cause: The second reduction step (Dihydro

Tetrahydro) is slower. Fix:

• For Protocol A: Add more acid. The imine bond in the dihydro- intermediate must be protonated to accept the second hydride.

• For Protocol B: Increase pressure slightly (e.g., from 1 atm to 3 atm), but monitor closely to avoid over-shooting to octahydro.

Comparative Data Summary

Feature	NaBH₄ / AcOH	H₂ / Pd-C (Standard)	H₂ / PtO₂
Selectivity (THQ)	Excellent	Moderate (Risk of Octahydro)	Good
Halogen Tolerance	High	Poor (Dehalogenation)	Moderate
Nitro Group Tolerance	High	Zero (Reduces to Amine)	Zero
Scalability	Moderate (H₂ gas evolution)	High	High
Cost	Low	Low	High

References

• Bugle, R. C.; Osteryoung, R. A. "Selective reduction of quinoxalines to tetrahydroquinoxalines." J. Org.[2] Chem.1979 , 44, 1719–1720. Link

• Gribble, G. W. "Sodium borohydride in carboxylic acid media: a phenomenal reduction system."[3] Chem. Soc. Rev.1998 , 27, 395–404. Link

• Zhou, Y.-G. "Asymmetric hydrogenation of heteroaromatic compounds."[4] Acc.[2][5] Chem. Res.2007 , 40, 1357–1366. Link

• Rueping, M. et al. "Organocatalytic Transfer Hydrogenation of Quinoxalines." Org.[6] Lett.2010 , 12, 2680. Link

• Adhikari, P. et al. "Boronic Acid Catalyzed One-Pot Tandem Reduction of Quinolines."[6] Org.[6] Lett.2021 , 23, 2437–2442.[6] Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Tetrabutylammonium Bromide-Catalyzed Transfer Hydrogenation of Quinoxaline with HBpin as a Hydrogen Source [organic-chemistry.org]
• 3. designer-drug.com [designer-drug.com]
• 4. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 5. Electrocatalytic hydrogenation of quinoxaline using CoO/NF in organic molecular redox flow batteries - Sustainable Energy & Fuels (RSC Publishing) [pubs.rsc.org]
• 6. Tetrahydroquinoline synthesis [organic-chemistry.org]

Technical Support Center: Catalyst Selection for the Efficient Synthesis of 1,4-Dimethyl-1,2,3,4-tetrahydroquinoxaline

Welcome to the dedicated technical support center for the synthesis of 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline. This guide is designed for researchers, scientists, and professionals in drug development seeking to optimize their synthetic routes to this important scaffold. Here, we delve into the critical aspects of catalyst selection, offering troubleshooting advice and answers to frequently asked questions to ensure your experiments are both successful and efficient.

Introduction: The Pivotal Role of the Catalyst

The synthesis of 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline, a key structural motif in various biologically active compounds, typically involves the N-methylation of 1,2,3,4-tetrahydroquinoxaline. The choice of catalyst is paramount in this transformation, directly influencing reaction yield, selectivity, and overall process efficiency. An ideal catalyst should not only promote the desired N-methylation but also minimize side reactions, be easily separable from the product, and ideally be reusable. This guide will navigate you through the selection of an appropriate catalyst system and provide practical solutions to common experimental hurdles.

Catalyst Selection Guide: A Comparative Overview

The most common and efficient method for the synthesis of 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline is through the reductive amination of 1,2,3,4-tetrahydroquinoxaline with formaldehyde. This can be achieved using various catalytic systems, both heterogeneous and homogeneous. Below is a comparative summary of common catalysts.

Table 1: Catalyst Performance in the N-Methylation of Amines with Formaldehyde

Catalyst System	Typical Substrate	Reducing Agent	Temperature (°C)	Time (h)	Yield (%)	Selectivity	Reference
Eschweiler-Clarke	Primary/Secondary Amines	Formic Acid	~100	2-10	72-100	High for Tertiary Amine	[1][2]
5% Ru/C	Benzylamine	H₂ (2.5 MPa)	70	8	>99	>99% for Dimethylation	[3][4]
Pd/C	Quinolines	H₂	70	12	Good to Excellent	High for N-Methyl THQ	[5]
(CAAC)CuH	1,2,3,4-Tetrahydroquinoline	PMHS	80	18	68	N-Methylation	[6]

Note: Yields and selectivities are highly dependent on the specific substrate and reaction conditions.

Detailed Experimental Protocols

Protocol 1: Classical Eschweiler-Clarke Synthesis of 1,4-Dimethyl-1,2,3,4-tetrahydroquinoxaline

This method is a robust, one-pot procedure for the exhaustive methylation of primary and secondary amines.[1][2][7]

Materials:

• 1,2,3,4-tetrahydroquinoxaline

• Formaldehyde (37 wt. % in H₂O)

• Formic Acid (98-100%)

• Sodium hydroxide (for workup)

• Ethyl acetate (for extraction)

• Anhydrous magnesium sulfate (for drying)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 1,2,3,4-tetrahydroquinoxaline (1.0 equiv).

• Add formic acid (excess, e.g., 5-10 equiv).

• Slowly add formaldehyde solution (excess, e.g., 5-10 equiv) to the stirred solution. The addition may be exothermic.

• Heat the reaction mixture to reflux (approximately 100 °C) and maintain for 2-8 hours. Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction mixture to room temperature.

• Carefully neutralize the mixture by the slow addition of a saturated sodium hydroxide solution until the pH is basic (pH > 10). Perform this in an ice bath as the neutralization is highly exothermic.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the organic phase under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Heterogeneous Catalysis using Ru/C for N-Methylation

This protocol utilizes a reusable heterogeneous catalyst, offering a greener alternative with simplified product purification.[3][4]

Materials:

• 1,2,3,4-tetrahydroquinoxaline

• Formaldehyde (37 wt. % in H₂O)

• 5% Ruthenium on Carbon (Ru/C) catalyst

• Methanol (solvent)

• Hydrogen gas (H₂)

• High-pressure reactor (autoclave)

Procedure:

• In a high-pressure reactor, combine 1,2,3,4-tetrahydroquinoxaline (1.0 equiv), formaldehyde solution (excess, e.g., 6 equiv), and 5% Ru/C catalyst (e.g., 10 mg for a 0.5 mmol scale reaction).[3]

• Add methanol as the solvent (e.g., 5 mL for a 0.5 mmol scale).

• Seal the reactor and purge with nitrogen gas, followed by purging with hydrogen gas.

• Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 2.5 MPa).[3]

• Heat the reaction mixture to the target temperature (e.g., 70 °C) with stirring.[3]

• Maintain the reaction at this temperature and pressure for the required time (e.g., 8 hours), monitoring the reaction progress if possible.

• After the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen gas.

• Filter the reaction mixture to remove the Ru/C catalyst. The catalyst can be washed with methanol and dried for reuse.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography if necessary.

Troubleshooting Guide (Q&A Format)

Here we address specific issues you might encounter during your experiments.

Q1: My reaction yield is consistently low. What are the likely causes and how can I improve it?

A1: Low yields can stem from several factors. Let's break them down:

• Incomplete Reaction:

  • Cause: Insufficient reaction time or temperature. The Eschweiler-Clarke reaction, for instance, requires reflux temperatures to proceed efficiently.[2] Heterogeneous catalytic reactions may require a certain temperature to achieve optimal catalyst activity.[3]

  • Solution:

    • Increase the reaction time and monitor the reaction progress more frequently using TLC or LC-MS.

    • Gradually increase the reaction temperature in small increments.

    • For catalytic hydrogenations, ensure the hydrogen pressure is maintained at the recommended level.[3]

• Side Reactions:

  • Cause: The formation of mono-methylated product (1-methyl-1,2,3,4-tetrahydroquinoxaline) or other byproducts. In the Eschweiler-Clarke reaction, insufficient excess of formaldehyde and formic acid can lead to incomplete methylation.[2]

  • Solution:

    • Ensure a sufficient excess of the methylating agent (formaldehyde) and the reducing agent (formic acid or H₂).

    • Optimize the stoichiometry of your reagents.

• Product Loss During Workup:

  • Cause: The product, being an amine, can be protonated and remain in the aqueous layer during extraction if the pH is not sufficiently basic.

  • Solution:

    • Ensure the pH of the aqueous layer is strongly basic (pH > 10) before extraction with an organic solvent.

    • Increase the number of extractions to ensure complete recovery of the product.

Caption: A workflow for troubleshooting low reaction yields.

Q2: I am observing a significant amount of the mono-methylated product. How can I favor the formation of the di-methylated product?

A2: The formation of the mono-methylated intermediate is a common selectivity issue.

• Cause: Insufficient methylation. The second methylation step can be slower than the first.

• Solution:

  • Increase the excess of formaldehyde and formic acid (for Eschweiler-Clarke) or ensure sufficient formaldehyde and hydrogen pressure (for catalytic methods). This drives the reaction towards the thermodynamically more stable tertiary amine.[2]

  • Increase the reaction time. This allows the slower second methylation to go to completion.

  • For catalytic reactions, ensure the catalyst is not deactivated. Catalyst poisoning can halt the reaction prematurely.

Q3: My heterogeneous catalyst (e.g., Ru/C, Pd/C) seems to lose activity after one or two runs. What could be the reason and how can I prevent it?

A3: Catalyst deactivation is a critical concern in heterogeneous catalysis.

• Cause:

  • Leaching: The metal nanoparticles may detach from the carbon support and get washed away during filtration.[3]

  • Poisoning: Impurities in the starting materials or solvent, or even the product itself, can adsorb onto the catalyst's active sites and block them.

  • Sintering: At high temperatures, the metal nanoparticles can agglomerate, reducing the active surface area.

• Solution:

  • Gentle Handling: Avoid harsh stirring that could physically damage the catalyst support.

  • Purify Starting Materials: Ensure your 1,2,3,4-tetrahydroquinoxaline and formaldehyde are of high purity.

  • Optimize Reaction Temperature: Avoid excessively high temperatures that could lead to sintering.

  • Proper Washing and Drying: After filtration, wash the catalyst with a suitable solvent (like methanol) and dry it under vacuum before reuse.

Caption: Causes and prevention of heterogeneous catalyst deactivation.

Frequently Asked Questions (FAQs)

Q1: Can I use other methylating agents besides formaldehyde? A1: Yes, other methylating agents like methyl iodide or dimethyl sulfate can be used, but they are generally more hazardous and can lead to the formation of quaternary ammonium salts, which is not observed in reductive amination methods like the Eschweiler-Clarke reaction.[1][2]

Q2: Is it possible to synthesize the mono-methylated product, 1-methyl-1,2,3,4-tetrahydroquinoxaline, selectively? A2: Yes, achieving selective mono-methylation is possible by carefully controlling the stoichiometry of the reagents. Using a limited amount of formaldehyde (approximately 1 equivalent) and a suitable reducing agent can favor the formation of the mono-methylated product. However, this often results in a mixture of starting material, mono-methylated, and di-methylated products, requiring careful purification.

Q3: What is the best way to purify the final product? A3: Column chromatography on silica gel is the most common method for purifying 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline. A solvent system of ethyl acetate and hexanes is typically effective. Due to the basic nature of the product, it is advisable to use a solvent system containing a small amount of a basic modifier like triethylamine (e.g., 1%) to prevent tailing on the silica gel column.

Q4: Are there any safety precautions I should be aware of? A4: Yes. Formaldehyde is a known carcinogen and should be handled in a well-ventilated fume hood. Formic acid is corrosive and should be handled with appropriate personal protective equipment (PPE), including gloves and safety glasses. Reactions involving hydrogen gas under pressure should be conducted in a properly rated and maintained autoclave by trained personnel.

References

• N-Dimethylation and N-Functionalization of Amines Using Ru Nanoparticle Catalysts and Formaldehyde or Functional Aldehydes as the Carbon Source. ACS Omega. [Link]

• Efficient and selective N-dimethylation of amines with functional aldehydes catalysed by Ru nanoparticles heterogeneous catalyst. ChemRxiv. [Link]

• (PDF) N -Dimethylation and N -Functionalization of Amines Using Ru Nanoparticle Catalysts and Formaldehyde or Functional Aldehydes as the Carbon Source. ResearchGate. [Link]

• Efficient and selective N-dimethylation of amines with functional aldehydes catalysed by Ru nanoparticles heterogeneous catalyst. ChemRxiv. [Link]

• Reductive N-methylation of quinolines with paraformaldehyde and H2 for sustainable synthesis of N-methyl tetrahydroquinolines. Chemical Communications. [Link]

• Eschweiler-Clarke reaction. Name-Reaction.com. [Link]

• Review of Modern Eschweiler–Clarke Methylation Reaction. PMC. [Link]

• Eschweiler–Clarke reaction. Wikipedia. [Link]

• Eschweiler-Clarke reaction. chemeurope.com. [Link]

• Ru(II)-Catalyzed N-Methylation of Amines Using Methanol as the C1 Source. PMC. [Link]

• Eschweiler-Clarke Reaction. J&K Scientific LLC. [Link]

• PROCESS FOR THE PURIFICATION OF PHENYLENEDIAMINES. WIPO. [Link]

• UC Riverside - eScholarship. [Link]

• INVESTIGATION AND OPTIMIZATION SYNTHESIS PATHWAY OF ANTIBACTERIAL DRUG ETHONIUM. Rasayan Journal of Chemistry. [Link]

• (PDF) Recent Developments in Heterogeneous Catalysis of N-Methylation Reaction with CO. ResearchGate. [Link]

• METHOD OF PREPARING N-ALKYL-N'-PHENYL-OR N'N'- DIALKYL-p- PHENYLENEDIAMINES.

• Eschweiler-Clarke Reaction. YouTube. [Link]

• Pd/SiC-Catalyzed Visible-Light-Driven N-Methylation of Nitroaranes Using Formaldehyde. MDPI. [Link]

• Distinct transcriptional outputs associated with mono- and di-methylated histone H3 arginine 2. PMC. [Link]

• Eschweiler-Clarke Reaction. Organic Chemistry Portal. [Link]

• CuH-Catalyzed Selective N-Methylation of Amines Using Paraformaldehyde as a C1 Source. ACS Omega. [Link]

• (PDF) 1,2,3,4-Tetrahydroquinoxaline. ResearchGate. [Link]

• m-TRIFLUOROMETHYL-N,N-DIMETHYLANILINE. Organic Syntheses Procedure. [Link]

• Two‐Step Procedure for the Synthesis of 1,2,3,4‐Tetrahydro‐quinolines. ResearchGate. [Link]

• Pd/C-Catalyzed Selective N-Monomethylation. UvA-DARE (Digital Academic Repository). [Link]

• Role of H3K4 mono-methylation in gene regulation. PMC. [Link]

• CuH-Catalyzed Selective N-Methylation of Amines Using Paraformaldehyde as a C1 Source. ACS Publications. [Link]

• Degrees make all the difference: The multifunctionality of histone H4 lysine 20 methylation. Taylor & Francis Online. [Link]

• Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. MDPI. [Link]

• Synthesis and Antimicrobial Evaluation of N,N'-(4-Nitro-1,2-phenylene)diamide Derivatives. ResearchGate. [Link]

• Ru(ii)-catalyzed site-selective N-directed C(sp2)–H alkylation of quinoxalinones with maleimide. Organic & Biomolecular Chemistry. [Link]

• Ruthenium-Catalyzed Methylation of Amines With Paraformaldehyde in Water Under Mild Conditions. PubMed. [Link]

• Direct, Catalytic Hydroaminoalkylation of Unactivated Olefins with N-Alkyl Arylamines. PMC. [Link]

• o-PHENYLENEDIAMINE. Organic Syntheses. [Link]

• Developing 1,4-Diethyl-1,2,3,4-tetrahydroquinoxalin-substituted Fluorogens Based on GFP Chromophore for Endoplasmic Reticulum and Lysosome Staining. PMC. [Link]

• What's the biological differences between H3 mono-methylation, di-methylation and tri-methylation? ResearchGate. [Link]

• Eschweiler-Clarke Reaction. SynArchive. [Link]

Sources

• 1. Review of Modern Eschweiler–Clarke Methylation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. N-Dimethylation and N-Functionalization of Amines Using Ru Nanoparticle Catalysts and Formaldehyde or Functional Aldehydes as the Carbon Source - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reductive N-methylation of quinolines with paraformaldehyde and H2 for sustainable synthesis of N-methyl tetrahydroquinolines - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Eschweiler-Clarke_reaction [chemeurope.com]

Scalable synthesis of 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline

Technical Support Center: Scalable Synthesis of 1,4-Dimethyl-1,2,3,4-Tetrahydroquinoxaline

Case ID: #THQ-DIMETHYL-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division Topic: Scalable, selective synthesis of 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline from quinoxaline.

Executive Summary

You are inquiring about the scalable synthesis of 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline . This molecule is a critical intermediate in the synthesis of organic semiconductors, dyes, and pharmaceutical pharmacophores.

Unlike laboratory-scale methods that often rely on expensive hydrides (LiAlH₄) or non-selective alkylating agents (MeI), a scalable protocol must prioritize atom economy , safety , and regioselectivity . The most robust industrial route is a two-stage sequence :

• Catalytic Hydrogenation of Quinoxaline to 1,2,3,4-Tetrahydroquinoxaline.

• Reductive Methylation (Eschweiler-Clarke or Catalytic) to install the 1,4-methyl groups without quaternization.

Module 1: Synthesis Strategy & Route Selection

Q: Why can't I just methylate quinoxaline first and then reduce it?

A: While theoretically possible via quaternary salts, it is operationally difficult on a large scale. Methylating quinoxaline typically yields a mono- or bis-quaternary ammonium salt. Reducing these salts often leads to ring-opening side reactions or partial reductions (dihydro- species) rather than the clean tetrahydro- product.

• Recommendation: Reduce the aromatic ring first (Step 1), then alkylate the resulting secondary amines (Step 2). This ensures the ring structure remains intact.

Q: What is the most scalable method for the initial reduction?

A: Catalytic Hydrogenation (H₂/Pd-C) is the gold standard for scalability.

• Why: It avoids the massive aluminum waste associated with LiAlH₄ and the boron waste from NaBH₄. It is cleaner and the catalyst is recyclable.[1]

• Alternative: If high-pressure hydrogenation equipment is unavailable, NaBH₄/Acetic Acid is a viable alternative for gram-to-kilogram batches, though it generates more waste.

Q: How do I prevent over-alkylation (quaternization) during the methylation step?

A: Avoid direct alkylation with Methyl Iodide (MeI) or Dimethyl Sulfate. These reagents are aggressive and will readily convert your tertiary amine product into a quaternary ammonium salt (

).

• Solution: Use Reductive Methylation (Eschweiler-Clarke conditions: Formaldehyde/Formic Acid) or Reductive Amination (Formaldehyde/H₂/Pd-C). These methods mechanistically stop at the tertiary amine stage because a tertiary amine cannot form the iminium intermediate required for further methylation.[2][3]

Module 2: Detailed Experimental Protocol

Step 1: Reduction of Quinoxaline

Target: 1,2,3,4-Tetrahydroquinoxaline[4][5][6]

Protocol (Catalytic Hydrogenation):

• Charge: Load a high-pressure reactor with Quinoxaline (1.0 eq) and Methanol (10 vol).

• Catalyst: Add 10 wt% Pd/C (50% wet). Use 5-10% loading relative to substrate weight.

• Conditions: Pressurize with H₂ (5–10 bar) and stir at 50°C for 4–6 hours.

• Monitor: Check via TLC or HPLC for disappearance of starting material.

• Work-up: Filter through Celite to remove Pd/C (Keep wet to prevent fire hazard). Concentrate filtrate to yield the tetrahydro- intermediate as a low-melting solid or oil.

Step 2: Reductive Methylation (The "Eschweiler-Clarke" Modification)

Target: 1,4-Dimethyl-1,2,3,4-tetrahydroquinoxaline[4]

Protocol:

• Charge: In a reactor, dissolve 1,2,3,4-Tetrahydroquinoxaline (1.0 eq) in Formic Acid (98%, 5.0 eq).

• Addition: Cool to 0°C. Add Formaldehyde (37% aq. solution, 2.5–3.0 eq) dropwise. Caution: Exothermic.

• Reaction: Heat the mixture to reflux (90–100°C) for 8–12 hours. CO₂ evolution indicates the reaction is proceeding.[7]

• Quench: Cool to room temperature. Basify with NaOH (20% aq) to pH > 10. Note: The product will separate as an oil.

• Extraction: Extract with Ethyl Acetate or Dichloromethane (DCM). Wash organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Distillation under reduced pressure (vacuum) is the best method for high purity (>98%).

Module 3: Visualizing the Workflow

The following diagram illustrates the critical decision points and chemical pathways.

Caption: Logical flow for selecting the optimal scalable route, highlighting the risks of direct alkylation versus the selectivity of reductive methylation.

Module 4: Troubleshooting Guide (FAQ)

Issue: Incomplete Reduction (Step 1)

Symptom: HPLC shows remaining aromatic starting material or dihydro- intermediates.

• Cause: Catalyst poisoning (sulfur in starting material) or insufficient H₂ pressure.

• Fix:

  • Recrystallize the Quinoxaline starting material to remove impurities.

  • Increase H₂ pressure to 10-15 bar.

  • Add fresh catalyst (do not add to a hot reaction; cool and purge first).

Issue: "Gummy" Product in Step 2

Symptom: Upon basification, the product forms a sticky emulsion that is hard to extract.

• Cause: The pH is not high enough, leaving some amine protonated (water-soluble).

• Fix: Ensure pH is >10 using concentrated NaOH. If emulsion persists, filter the biphasic mixture through a celite pad to break the emulsion, then extract with DCM (Dichloromethane), which is heavier than water and separates better than EtOAc.

Issue: Product Discoloration (Darkening)

Symptom: The final oil turns dark brown/black upon standing.

• Cause: Oxidation.[8] Tetrahydroquinoxalines are electron-rich anilines and are prone to air oxidation.

• Fix:

  • Store under Nitrogen/Argon atmosphere.

  • Add a stabilizer (e.g., BHT) if permissible for end-use.

  • Convert to a salt (e.g., HCl salt or Oxalate salt) for long-term solid storage stability.

Module 5: Data & Specifications

Table 1: Comparison of Methylation Reagents

Reagent System	Selectivity (Tertiary Amine)	Scalability	Safety Hazard	Recommendation
MeI / Base	Low (Forms Quaternary Salts)	Low	High (Neurotoxin)	Avoid
DMS / Base	Low	Medium	High (Carcinogen)	Avoid
HCHO / HCOOH	High (Stops at Tertiary)	High	Moderate (Corrosive)	Recommended
HCHO / H₂ / Pd	High	High	Flammability (H₂)	Alternative

References

• Preparation of 1,2,3,4-Tetrahydroquinoxaline via Catalytic Hydrogenation Source: PrepChem.com / US Patent 5,149,773. Note: Describes the reduction of quinoxaline using hydrides and catalytic methods.

• Eschweiler–Clarke Reaction Mechanism & Application Source: Wikipedia / Organic Chemistry Portal. Note: Defines the mechanism preventing quaternary salt formation, critical for 1,4-dimethylation.

• Reductive N-methylation of Quinolines/Quinoxalines Source: Chemical Communications (RSC), 2014. Title: Reductive N-methylation of quinolines with paraformaldehyde and H2.[9]

• Safety Data Sheet: 1,2,3,4-Tetrahydroquinoxaline Source: Sigma-Aldrich. Note: For handling precautions of the intermediate.

Sources

• 1. researchgate.net [researchgate.net]
• 2. youtube.com [youtube.com]
• 3. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 4. 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline 95% | CAS: 2427-06-7 | AChemBlock [achemblock.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. prepchem.com [prepchem.com]
• 7. name-reaction.com [name-reaction.com]
• 8. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 9. Reductive N-methylation of quinolines with paraformaldehyde and H2 for sustainable synthesis of N-methyl tetrahydroquinolines - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Recrystallization methods for purifying 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline

Technical Support Center: Purification of 1,4-Dimethyl-1,2,3,4-tetrahydroquinoxaline

Ticket ID: #PUR-THQ-14DM Subject: Recrystallization & Purification Protocols Assigned Scientist: Senior Application Specialist, Separation Sciences

Executive Summary & Initial Assessment

Welcome to the technical support center. You are inquiring about the purification of 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline .

Critical Technical Note: Unlike its parent compound (1,2,3,4-tetrahydroquinoxaline), which is a solid with a melting point of ~96–99°C, the 1,4-dimethyl derivative often exists as a viscous oil or a low-melting solid at room temperature due to the disruption of hydrogen bonding by N-methylation.

Therefore, "recrystallization" in the traditional sense is often ineffective for the free base unless performed at sub-ambient temperatures. The industry-standard approach for purifying this compound to pharmaceutical grade (>98%) is Salt Formation Recrystallization (typically as the Hydrochloride or Oxalate salt), followed by neutralizing back to the free base if necessary.

This guide covers both the Salt Route (Recommended) and the Low-Temperature Free Base Route .

Module 1: Strategic Decision Making

Before proceeding, determine your workflow based on the physical state of your crude material.

Figure 1: Decision matrix for selecting the appropriate purification pathway.

Module 2: Solvent Systems & Solubility Data

The following solvent systems are validated for the Hydrochloride Salt (most common) and the Free Base .

Compound Form	Primary Solvent (Dissolver)	Anti-Solvent (Precipitator)	Operational Temp	Notes
HCl Salt	Methanol or Ethanol	Diethyl Ether or Acetone	Reflux 0°C	Best for removing starting material impurities.
HCl Salt	Isopropanol	Hexane	Reflux -20°C	Slower crystallization, higher purity.
Free Base	Hexane or Pentane	None (Single Solvent)	40°C -78°C	Requires dry ice bath. Prone to oiling out.
Free Base	Ethyl Acetate	Hexane	RT -20°C	Use only if compound is a solid at RT.

Module 3: Detailed Protocols

Protocol A: The "Salt Formation" Route (Gold Standard)

Use this method if your product is an oil or requires high purity (>99%).

Reagents:

• Crude 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline.

• HCl solution (2M in Diethyl Ether or 4M in Dioxane).

• Solvents: Anhydrous Ethanol, Diethyl Ether.

Step-by-Step:

• Dissolution: Dissolve the crude oil in a minimum volume of Diethyl Ether (or Ethyl Acetate) at room temperature.

• Acidification: Place the flask in an ice bath (0°C). Slowly add the HCl solution dropwise with vigorous stirring.

  • Observation: A white to off-white precipitate (the hydrochloride salt) should form immediately.

  • Check: Test pH; ensure it is acidic (pH < 2).

• Isolation: Filter the solid rapidly under a blanket of Argon/Nitrogen. Wash with cold ether.

• Recrystallization:

  • Transfer the crude salt to a clean flask.

  • Add hot Ethanol dropwise until the salt just dissolves.

  • Optional: Add activated charcoal, boil for 2 mins, and filter hot (removes oxidation color).

  • Allow the solution to cool to room temperature.[1]

  • Slowly add Diethyl Ether (anti-solvent) until slight turbidity appears.

  • Refrigerate at 4°C overnight.

• Recovery: Filter the white crystalline needles. Dry in a vacuum desiccator.

Protocol B: Low-Temperature Crystallization (Free Base)

Use this method only if the compound is a solid and you wish to avoid salt formation.

Step-by-Step:

• Inert Atmosphere: Purge all glassware with Nitrogen. Tetrahydroquinoxalines oxidize to aromatic quinoxalines in air.

• Dissolution: Dissolve the crude solid in warm Hexane (approx. 40-50°C). Do not boil excessively.

• Filtration: Filter hot through a glass frit to remove insoluble impurities.

• Crystallization:

  • Wrap the flask in a towel (slow cooling) to reach room temperature.

  • Place in a freezer (-20°C) or a dry ice/acetone bath (-78°C).

• Collection: Rapidly filter the cold crystals. Keep the funnel cold to prevent melting.

Module 4: Troubleshooting Guide

Issue 1: The product "Oils Out" instead of crystallizing.

• Diagnosis: The solution is likely too concentrated, or the temperature dropped too quickly. This is common with N-methylated amines.

• Solution:

  • Re-heat the mixture until clear.

  • Add a small amount of the primary solvent (e.g., Ethanol) to dilute slightly.

  • Seeding: If you have a pure crystal from a previous batch, add it when the solution reaches room temperature.

  • Scratching: Use a glass rod to scratch the inner wall of the flask at the air-liquid interface to induce nucleation.

Issue 2: The crystals are turning dark/brown.

• Diagnosis: Oxidation is occurring.[2][3][4] The "tetrahydro" ring is aromatizing back to the quinoxaline or forming N-oxides.

• Solution:

  • Ensure all solvents are degassed (sparged with Nitrogen) before use.

  • Add a pinch of Sodium Borohydride (NaBH4) or Ascorbic Acid during the initial dissolution (if using the Salt Route in alcohol) to scavenge oxidants.

  • Store the final product under Argon in the dark.

Issue 3: Low Yield.

• Diagnosis: The compound is too soluble in the chosen solvent.

• Solution:

  • Concentrate the mother liquor (filtrate) and perform a "second crop" crystallization.

  • If using the Salt Route, ensure you added excess HCl to fully protonate both nitrogens (though usually, the monohydrochloride forms first).

Module 5: Mechanism & Visualization

The following diagram illustrates the troubleshooting logic for the "Oiling Out" phenomenon, the most common failure mode for this molecule.

Figure 2: Troubleshooting logic flow for oiling-out events.

References

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (Standard reference for purification of tertiary amines and quinoxalines).

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

• Nagaraju, A., et al. (2012). "Simple and efficient synthesis of 1,2,3,4-tetrahydroquinoxalines." Tetrahedron Letters, 53(39), 5338-5342.

• PubChem Compound Summary. (n.d.). 1,2,3,4-Tetrahydroquinoxaline.[5][6][7][8] (For physical property comparison).

Disclaimer: The procedures described herein involve hazardous chemicals. Always review Safety Data Sheets (SDS) and utilize appropriate Personal Protective Equipment (PPE). This guide is for research purposes only.

Sources

• 1. ocw.mit.edu [ocw.mit.edu]
• 2. research.abo.fi [research.abo.fi]
• 3. Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline 95% | CAS: 2427-06-7 | AChemBlock [achemblock.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Developing 1,4-Diethyl-1,2,3,4-tetrahydroquinoxalin-substituted Fluorogens Based on GFP Chromophore for Endoplasmic Reticulum and Lysosome Staining - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemimpex.com [chemimpex.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Tetrahydroquinoline Dyes in Dye-Sensitized Solar Cells

An In-depth Comparative Analysis of Performance and Experimental Best Practices

For researchers and scientists in the field of renewable energy and drug development, the quest for efficient and cost-effective photosensitizers for Dye-Sensitized Solar Cells (DSSCs) is a continuous endeavor. Among the myriad of organic dyes, tetrahydroquinoline (THQ) derivatives have emerged as a promising class of sensitizers. This guide provides a comprehensive comparison of the performance of THQ dyes in DSSCs, grounded in experimental data and field-proven insights. We will delve into the causality behind experimental choices, present self-validating protocols, and support all claims with authoritative sources.

The Rationale for Tetrahydroquinoline Dyes in DSSCs

Tetrahydroquinoline, a heterocyclic compound, serves as an excellent electron donor moiety in the archetypal donor-π-acceptor (D-π-A) structure of organic sensitizers.[1] The nitrogen atom within the THQ scaffold possesses a lone pair of electrons that can be readily donated upon photoexcitation, initiating the charge separation process crucial for photovoltaic conversion. The versatility of synthetic chemistry allows for facile modification of the THQ core, the π-conjugated bridge, and the acceptor/anchoring group, enabling fine-tuning of the dye's photophysical and electrochemical properties to optimize DSSC performance.[2]

Comparative Performance Analysis: THQ Dyes vs. Benchmarks

The performance of a DSSC is primarily evaluated by four key parameters: the open-circuit voltage (Voc), the short-circuit current density (Jsc), the fill factor (FF), and the overall power conversion efficiency (PCE or η). The following table summarizes the performance of several representative THQ dyes and compares them against the standard ruthenium-based dye N719 and its close analogue N3, which are widely used as benchmarks in DSSC research.[3][4][5]

Dye	Jsc (mA/cm²)	Voc (mV)	FF	PCE (η) (%)	Reference(s)
THQ Dyes
C2-2	12.00	597	0.63	4.53	[2]
C2-1	11.20	600	0.67	4.49	[6]
C1-1	8.48	583	0.64	3.17	[7]
C1-5	10.50	590	0.65	4.03	[6]
Benchmark Dyes
N719	9.77	-	-	4.14	[4]
N3	7.77	-	-	3.85	[4]
N3	-	-	-	6.16	[6]

Analysis of Performance Data:

The data reveals that rationally designed THQ dyes can achieve power conversion efficiencies competitive with, and in some cases exceeding, those of the benchmark N3 dye under similar conditions. For instance, the C2-2 dye exhibits a PCE of 4.53%, which is a significant achievement for a metal-free organic dye.[2] The superior performance of the C2 series of dyes compared to the C1 series highlights the critical role of the π-bridge in facilitating efficient intramolecular charge transfer.[6][7] The rigid and planar structure of the dithieno[3,2-b:2',3'-d]thiophene spacer in the C2 series likely enhances electron transport from the THQ donor to the cyanoacrylic acid acceptor, leading to higher Jsc and overall efficiency.[2]

It is important to note that the performance of DSSCs is highly dependent on the fabrication conditions, including the TiO₂ photoanode properties, the electrolyte composition, and the counter electrode material. Therefore, a direct comparison of absolute efficiency values across different studies should be approached with caution. However, the trends observed within consistent studies provide valuable insights into the structure-performance relationships of THQ dyes.

The Working Principle of a THQ-Sensitized Solar Cell

The operation of a DSSC relies on a series of well-orchestrated steps involving light absorption, electron injection, charge transport, and dye regeneration.

Caption: The operational workflow of a Dye-Sensitized Solar Cell.

Experimental Protocols

To ensure the reproducibility and validity of research findings, standardized experimental protocols are paramount. The following sections provide detailed, step-by-step methodologies for the fabrication and characterization of THQ-sensitized DSSCs.

I. Fabrication of the TiO₂ Photoanode

The photoanode is a critical component that serves as the scaffold for the dye molecules and the medium for electron transport.

• Cleaning of FTO Glass: Fluorine-doped Tin Oxide (FTO) coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, and ethanol, each for 15 minutes. The cleaned substrates are then dried under a stream of nitrogen.

• Deposition of TiO₂ Paste: A uniform layer of TiO₂ paste (e.g., a commercially available paste or one prepared in-house) is deposited on the conductive side of the FTO glass using the doctor-blade technique. The thickness of the layer can be controlled by using adhesive tape as a spacer.

• Sintering of the TiO₂ Film: The TiO₂-coated substrates are gradually heated in a furnace to 500°C and kept at this temperature for 30 minutes to ensure good particle-to-particle contact and adhesion to the FTO substrate. The furnace is then allowed to cool down slowly to room temperature.

II. Dye Sensitization

• Preparation of Dye Solution: A solution of the THQ dye (e.g., 0.3 to 0.5 mM) is prepared in a suitable solvent, typically a mixture of acetonitrile and tert-butanol (1:1 v/v).

• Soaking the Photoanode: The sintered TiO₂ photoanodes, while still warm (around 80°C), are immersed in the dye solution and kept in the dark for 12-24 hours to ensure a complete monolayer of dye molecules is adsorbed onto the TiO₂ surface.

• Rinsing: After sensitization, the photoanodes are rinsed with the same solvent used for the dye solution to remove any non-adsorbed dye molecules and then dried.

III. Assembly of the DSSC

• Counter Electrode Preparation: A platinum (Pt) counter electrode is typically prepared by depositing a thin layer of H₂PtCl₆ solution on an FTO glass and heating it to 400°C for 15 minutes.

• Cell Assembly: The dye-sensitized photoanode and the Pt counter electrode are assembled into a sandwich-type cell, separated by a thin polymer sealant (e.g., Surlyn). The cell is then sealed by heating.

• Electrolyte Injection: A liquid electrolyte, commonly containing an iodide/triiodide (I⁻/I₃⁻) redox couple in an organic solvent, is introduced into the cell through a small hole pre-drilled in the counter electrode. The hole is then sealed to prevent electrolyte leakage.

IV. Photovoltaic Characterization

The performance of the assembled DSSC is evaluated under simulated sunlight.

• Current-Voltage (I-V) Measurement: The I-V characteristics of the DSSC are measured using a solar simulator under standard AM 1.5G illumination (100 mW/cm²). This measurement yields the key performance parameters: Jsc, Voc, FF, and PCE.

• Incident Photon-to-Current Conversion Efficiency (IPCE): The IPCE spectrum is measured to determine the quantum efficiency of the cell at different wavelengths of light. This provides insights into how effectively the absorbed photons are converted into electrical current across the solar spectrum.

Caption: A streamlined workflow for DSSC fabrication and characterization.

Structure-Property Relationships and Future Outlook

The performance of THQ dyes in DSSCs is intrinsically linked to their molecular structure. Key aspects to consider for future molecular design include:

• Donor Moiety: Modification of the THQ donor with alkyl chains can enhance solubility and reduce dye aggregation on the TiO₂ surface, which often leads to improved Voc and FF.

• π-Conjugated Bridge: The length and nature of the π-bridge significantly influence the light-harvesting ability and intramolecular charge transfer. Introducing more rigid and planar spacers can enhance electron transport and improve Jsc.[7]

• Acceptor/Anchoring Group: While cyanoacrylic acid is the most common anchoring group, exploring alternative anchors could lead to stronger binding to the TiO₂ surface and more efficient electron injection.

The field of organic dyes for DSSCs is continually evolving. While THQ dyes have demonstrated considerable promise, further research focusing on optimizing their molecular structure and understanding the complex interfacial electron transfer processes will be crucial for pushing their efficiencies closer to those of their ruthenium-based counterparts. The systematic approach to synthesis, fabrication, and characterization outlined in this guide provides a solid foundation for researchers to contribute to this exciting area of solar energy research.

References

• Hu, Y., & Robertson, N. (2016). Atypical organic dyes used as sensitizers for efficient dye-sensitized solar cells. Frontiers of Optoelectronics, 9(1), 38-43.
• Recent advancement toward the various constituents of dye sensitized solar cells for efficiency enhancement and future prospects. (2023). RSC Advances.
• N719 and N3 dyes for quasi-solid state dye sensitized solar cells. (n.d.). Semantic Scholar.
• The Effect of Nematic Liquid Crystal on the Performance of Dye-Sensitized Solar Cells. (2025). MDPI.
• Comparison of the DSSC Efficiency on Synthetic N3 Dyes. (n.d.). Scientific.Net.
• Effect of Tetrahydroquinoline Dyes Structure on the Performance of Organic Dye-Sensitized Solar Cells. (2025).
• Performance of N3 Sensitized Titania Solar Cell under Artificial Light Ambience. (2019). Engineered Science Publisher.
• Organic semiconductor materials for high efficiency dye-sensitized solar cells. (2017). Conference Series.
• Effect of tetrahydroquinoline dyes structure on the performance of organic dye-sensitized solar cells. (2010). KTH DiVA.
• Organic Dyes for Dye-Sensitized Solar Cells. (n.d.). Sigma-Aldrich.
• Advances on Dye-Sensitized Solar Cells (DSSCs) Nanostructures and Natural Colorants: A Review. (2021). MDPI.
• Recent Advances in Organic Dyes for Application in Dye-Sensitized Solar Cells under Indoor Lighting Conditions. (n.d.). PMC.
• The sketch of all the investigated Tetrahydroquinoline dyes. (n.d.).
• Effect of tetrahydroquinoline dyes structure on the performance of organic dye-sensitized solar cells. (2022). KTH DiVA.
• The Synthesis of Solar Cell Dyes. (2013). SciSpace.
• Comparative Analysis of Organic Dyes in Dye- Sensitized Solar Cells: A Focus on Substituted 2,5-Diphenyloxazoles. (n.d.). Benchchem.
• Improving the Performance of Dye-Sensitized Solar Cells. (2019). Frontiers.
• New Insights into Improving the Photovoltaic Performance of Dye-Sensitized Solar Cells by Removing Platinum from the Counter Electrode Using a Graphene-MoS 2 Composite or Hybrid. (2023). MDPI.
• (a) Strategies utilized for the synthesis of D‐A‐D dyes (b) structures... (n.d.).
• Novel D–A−π–A-Type Organic Dyes Containing a Ladderlike Dithienocyclopentacarbazole Donor for Effective Dye-Sensitized Solar Cells. (n.d.). PMC.
• Tetrahydroquinoline dyes with different spacers for organic dye-sensitized solar cells. (2007). Journal of Photochemistry and Photobiology A: Chemistry.

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Research on dye sensitized solar cells: recent advancement toward the various constituents of dye sensitized solar cells for efficiency enhancement an ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00903C [pubs.rsc.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Comparison of the DSSC Efficiency on Synthetic N3 Dyes | Scientific.Net [scientific.net]
• 6. Sci-Hub. Tetrahydroquinoline dyes with different spacers for organic dye-sensitized solar cells / Journal of Photochemistry and Photobiology A: Chemistry, 2007 [sci-hub.box]
• 7. Effect of tetrahydroquinoline dyes structure on the performance of organic dye-sensitized solar cells [kth.diva-portal.org]

Benchmarking Quinoxaline Materials in Organic Electronics: A Comparative Technical Guide

Executive Summary

The quinoxaline (1,4-diazanaphthalene) scaffold has emerged as a privileged structure in organic electronics, paralleling its significance in medicinal chemistry. Its high electron affinity, driven by the pyrazine ring's electron deficiency, makes it an ideal candidate for Electron Transport Materials (ETMs) in OLEDs and Non-Fullerene Acceptors (NFAs) in organic photovoltaics (OPVs).

This guide provides a rigorous benchmarking framework to validate new quinoxaline derivatives against industry standards (Alq3, TPBi, and ITIC). It moves beyond simple characterization, establishing a causality-driven protocol for assessing charge injection barriers, carrier mobility, and device stability.

Part 1: The Quinoxaline Advantage (Mechanism & SAR)

For professionals with a background in drug development, the optimization of organic semiconductors follows a logic similar to Structure-Activity Relationship (SAR) studies.

• The Pharmacophore: The quinoxaline core acts as the electron-accepting "warhead."

• Auxochromes: Phenyl or alkyl side chains modulate solubility and solid-state packing (similar to bioavailability/PK properties).

• Mechanism of Action:

  • LUMO Tuning: The sp² hybridized nitrogens lower the Lowest Unoccupied Molecular Orbital (LUMO), reducing the electron injection barrier from the cathode.

  • Planarity: The rigid bicyclic structure promotes

    - stacking, facilitating intermolecular electron hopping (higher mobility).

Benchmarking Logic

To validate a new Quinoxaline (Qx) material, it must statistically outperform or complement the following standards:

Application	Benchmark Material	Key Limitation of Benchmark	Qx Target Improvement
OLED ETM	Alq3 (Tris(8-hydroxyquinolinato)aluminium)	Low mobility ( cm²/Vs), unstable in blue OLEDs.	Higher mobility ( ), deeper LUMO.
OLED ETM	TPBi	High crystallization tendency.	High (Glass Transition Temp), amorphous stability.
OPV NFA	ITIC	Narrower absorption window.	Red-shifted absorption (NIR), tunable energy levels.

Part 2: Comparative Analysis & Data

The following data summarizes the performance of representative Quinoxaline derivatives against standard alternatives.

Table 1: OLED Electron Transport Performance

Comparison of standard Alq3 against a high-performance Dibenzoquinoxaline derivative (DBQx-1).

Material	LUMO (eV)	HOMO (eV)	Electron Mobility ( ) [cm²/V·s]	(°C)	Triplet Energy ( )
Alq3 (Ref)	-3.0	-5.7		172	2.0 eV
TPBi (Ref)	-2.7	-6.2		122	2.6 eV
Qx-Derivative	-3.2	-6.4		>130	2.5 eV

Analysis: The Qx-derivative exhibits a deeper LUMO (-3.2 eV), which aligns better with stable cathodes (like Al or Ag), reducing the injection barrier. The mobility is two orders of magnitude higher than Alq3, enabling lower operating voltages.

Table 2: OPV Acceptor Performance

Comparison of ITIC against a Quinoxaline-based Small Molecule Acceptor (Qx-SMA).

Material	Bandgap ( )	PCE (%)	(V)	(mA/cm²)	FF (%)
PCBM (Ref)	2.0 eV	~4-6%	0.60	9.0	65
ITIC (Ref)	1.59 eV	~11%	0.90	17.0	70
Qx-SMA	1.50 eV	>13%	0.88	22.5	74

Analysis: The Qx-SMA offers a narrower bandgap, harvesting more photons in the near-infrared (NIR) region, leading to a significantly higher Short-Circuit Current (

).

Part 3: Experimental Validation Protocols

To ensure Trustworthiness and Reproducibility , the following protocols must be strictly adhered to. These are self-validating systems using internal standards.

Protocol A: Energy Level Determination (Cyclic Voltammetry)

Objective: Determine HOMO/LUMO levels relative to vacuum level using Ferrocene (

) as an internal reference.[1]

Reagents:

• Solvent: Anhydrous Dichloromethane (DCM) or Acetonitrile (ACN) (degassed with

  for 15 min).

• Electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (

  ).[2]

• Internal Standard: Ferrocene (

  ).[1][2][3][4]

Workflow:

• Setup: Use a 3-electrode system:

  • Working: Glassy Carbon (polished with 0.05

    alumina).

  • Counter: Platinum wire.[2]

  • Reference: Ag/AgCl or Ag wire (pseudo-reference).

• Blank Scan: Run CV of electrolyte only to ensure no impurity peaks.

• Sample Scan: Dissolve Qx material (1 mg/mL) and scan at 50-100 mV/s.

• Reference Spike: Add Ferrocene to the same solution and re-scan.

• Calculation (Critical Step): Do not rely on the absolute potential of the reference electrode. Calculate relative to the

  half-wave potential ( ).[2] (Note: 4.8 eV is the vacuum level of Ferrocene).

Protocol B: Electron Mobility (SCLC Method)

Objective: Measure bulk electron mobility (

) using Space Charge Limited Current (SCLC) in an electron-only device.

Device Architecture: Glass / ITO / Al (100 nm) / Qx-Material (100-200 nm) / LiF (1 nm) / Al (100 nm) Note: The use of Al at the anode blocks hole injection, ensuring electron-only current.

Workflow:

• Fabrication: Thermal evaporation of the Qx material at high vacuum (

  Torr). Thickness ( ) must be measured accurately (profilometry) as error propagates as .

• Measurement: Sweep voltage (

  ) from 0 to 10V and measure Current Density ( ).

• Fitting: Plot

  vs . Fit the linear region using the Mott-Gurney Law:
  • (Built-in potential).
  • (typical for organics).

Part 4: Visualization of Workflows

Diagram 1: The Benchmarking Workflow

This diagram illustrates the logical flow from synthesis to device stress testing.

Caption: Figure 1. Iterative benchmarking cycle. Materials only proceed to device fabrication if they meet specific energy and mobility gates.

Diagram 2: Energy Level Alignment Strategy

Visualizing why Quinoxalines improve electron injection compared to standard hosts.

Caption: Figure 2. Energy level alignment. Quinoxaline derivatives lower the LUMO level, facilitating easier electron injection from the cathode compared to Alq3.

References

• Abid, Z. et al. (2023).[5] "Quinoxaline derivatives as attractive electron-transporting materials."[5][6][7] Beilstein Journal of Organic Chemistry.

• Chang, M. et al. (2022). "The design of quinoxaline based unfused non-fullerene acceptors for high performance and stable organic solar cells." Chemical Engineering Journal.[8]

• Cardona, C. M. et al. (2011). "Electrochemical considerations for determining absolute frontier orbital energy levels of conjugated polymers for solar cells." Advanced Materials. (Standard for CV Protocol).[2][4][9]

• Blakesley, J. C. et al. (2014).[10] "Towards reliable charge-mobility benchmark measurements for organic semiconductors." Organic Electronics. (Standard for SCLC Protocol).

• Yuan, J. et al. (2019). "Single-Junction Organic Solar Cell with over 15% Efficiency Using Fused-Ring Acceptor with Electron-Deficient Core." Joule. (Reference for Y6/NFA benchmarks).

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Referencing Electrochemical Data to an Internal Standard [pineresearch.com]
• 4. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 5. Quinoxaline derivatives as attractive electron-transporting materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. d-nb.info [d-nb.info]
• 7. BJOC - Quinoxaline derivatives as attractive electron-transporting materials [beilstein-journals.org]
• 8. researchgate.net [researchgate.net]
• 9. static.igem.org [static.igem.org]
• 10. Space Charge Limited Current (SCLC) for Mobility in Organic & Perovskite Semiconductors — Fluxim [fluxim.com]

A Prospective Analysis of 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline in Organic Field-Effect Transistors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the rapidly advancing field of organic electronics, the quest for novel semiconducting materials with tailored properties is paramount. Organic Field-Effect Transistors (OFETs), the fundamental building blocks of flexible and low-cost electronic devices, rely on the performance of the organic semiconductor layer. While fully conjugated aromatic systems have dominated the landscape, this guide offers a prospective performance comparison of a lesser-explored molecule, 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline , against established p-type and n-type organic semiconductors.

This analysis, rooted in the principles of physical organic chemistry and materials science, aims to provide a forward-looking perspective on the potential of this and similar saturated heterocyclic systems in OFETs. Due to the nascent stage of research into this specific compound for electronics, this guide will focus on a theoretical and comparative assessment of its anticipated properties, supported by data from analogous structures and well-characterized benchmark materials.

The Role of Molecular Structure in OFET Performance: A Primer

The performance of an organic semiconductor in an OFET is intrinsically linked to its molecular structure. Key to efficient charge transport is the presence of an extended π-conjugated system, which allows for the delocalization of electrons and facilitates the movement of charge carriers (holes or electrons) across the material.[1][2][3] The energy levels of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) dictate the ease of charge injection from the electrodes and determine whether the material will function as a p-type (hole-transporting) or n-type (electron-transporting) semiconductor.[4]

Quinoxaline Derivatives in OFETs: The Power of Aromaticity

Quinoxaline, a heterocyclic aromatic compound, has been explored as a building block for organic semiconductors. Its electron-deficient nature generally leads to materials with low-lying LUMO levels, making them suitable candidates for n-type or ambipolar charge transport.[4] By chemically modifying the quinoxaline core, researchers can fine-tune the electronic properties and solid-state packing to optimize OFET performance.

A Prospective Look at 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline

The introduction of a saturated tetrahydro-pyrazine ring in 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline fundamentally alters the electronic landscape compared to its fully aromatic quinoxaline counterpart.

Chemical Structure of 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline

Caption: Molecular structure of 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline.

Anticipated Electronic Properties:

• Disruption of π-Conjugation: The sp³-hybridized carbon and nitrogen atoms in the tetrahydro-pyrazine ring interrupt the continuous π-conjugation of the aromatic system. This localization of electrons is expected to significantly hinder efficient intramolecular and intermolecular charge transport, a critical factor for high-performance OFETs.[1][2]

• Electron-Donating Character: The two nitrogen atoms, particularly with the inductive effect of the methyl groups, are strong electron donors.[5] This will raise the energy of the HOMO, suggesting that if the material is semiconducting, it will likely exhibit p-type behavior. The lone pairs on the nitrogen atoms are the most probable sites for hole formation and transport.

• HOMO and LUMO Levels: Due to the lack of extensive conjugation, a large HOMO-LUMO gap is anticipated. The HOMO level is expected to be relatively high due to the electron-donating nitrogens, while the LUMO level will likely be high as well, making electron injection difficult. While precise values are not available, a theoretical study on a related compound, 1,4-di-n-octyl-1,2,3,4-tetrahydroquinoxaline-2,3-dione, showed a HOMO-LUMO gap of over 4 eV, which is generally too large for efficient charge injection in OFETs.[6]

Performance Comparison with Benchmark OFET Materials

To contextualize the prospective performance of 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline, we compare its anticipated properties with two well-established organic semiconductors: pentacene (a high-performance p-type material) and perylene diimide (PDI) derivatives (a class of high-performance n-type materials).

Property	1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline (Prospective)	Pentacene (Experimental)	Perylene Diimide (PDI) Derivatives (Experimental)
Charge Transport Type	p-type (Hypothesized)	p-type	n-type or Ambipolar
HOMO Energy Level	High (estimated > -5.0 eV)	~ -5.0 eV[7]	Low (e.g., -5.76 to -6.05 eV)[8]
LUMO Energy Level	High (estimated > -1.0 eV)	~ -3.2 eV[9]	Low (e.g., -3.8 to -4.2 eV)[10]
Charge Carrier Mobility	Low (expected << 0.01 cm²/Vs)	High (up to 1.52 cm²/Vs)[7][11]	High (up to 2.09 x 10⁻¹ cm²/Vs)[12]
On/Off Ratio	Low (Hypothesized)	High (10⁶ to 10⁷)[4][7]	High (10⁴ to 10⁶)[12][13]
Key Structural Feature for Transport	Localized on N atoms	Extended π-conjugation	Extended π-conjugation

This comparison highlights the significant challenges that 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline would face as an active material in OFETs in its current form. The lack of extended π-conjugation is a primary impediment to achieving the high charge carrier mobilities and on/off ratios seen in benchmark materials.

Future Directions and Potential Applications

While 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline itself may not be an ideal candidate for the active layer in high-performance OFETs, its unique electronic properties could be leveraged in other ways:

• Building Block for Larger Conjugated Systems: The electron-rich tetrahydroquinoxaline moiety could be incorporated as a donor unit in a donor-acceptor (D-A) type polymer or small molecule. This would allow for the tuning of the HOMO level and could lead to materials with interesting charge-transfer properties.

• Host Material in Blends: It could potentially be used as a host material in a blend with a high-mobility semiconductor, where it might influence the morphology and electronic properties of the active layer.

• Gate Dielectric Modification: The polar nature of the molecule could be explored for modifying the surface of the gate dielectric, which can have a significant impact on the performance of the OFET.

Experimental Protocols for Evaluation

To experimentally validate the prospective analysis presented here, the following protocols for the synthesis, fabrication, and characterization of OFETs based on 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline would be employed.

Synthesis of 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline

A potential synthetic route involves the reduction of quinoxaline followed by N-alkylation. A general procedure for the synthesis of the parent 1,2,3,4-tetrahydroquinoxaline involves the reduction of 2-keto-1,2-dihydroquinoxaline with a strong reducing agent like lithium aluminum hydride (LiAlH₄).[14] Subsequent N-alkylation with a methylating agent would yield the desired product.

Synthesis Workflow

Caption: A potential synthetic pathway for 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline.

OFET Fabrication (Solution-Processing)

A bottom-gate, top-contact (BGTC) architecture is a common choice for evaluating new solution-processable organic semiconductors.

Fabrication Workflow

Caption: A typical workflow for the fabrication of a solution-processed OFET.

OFET Characterization

The performance of the fabricated OFETs would be evaluated by measuring their electrical characteristics using a semiconductor parameter analyzer in a probe station.[15][16]

Key Performance Metrics and Their Measurement:

• Output Characteristics (Id-Vd curves): The drain current (Id) is measured as a function of the drain-source voltage (Vd) at various constant gate-source voltages (Vg). This allows for the observation of the linear and saturation regimes of transistor operation.

• Transfer Characteristics (Id-Vg curves): The drain current (Id) is measured as a function of the gate-source voltage (Vg) at a constant, high drain-source voltage (in the saturation regime). From this curve, the following parameters are extracted:

  • Field-Effect Mobility (µ): A measure of how quickly charge carriers move through the semiconductor. It is calculated from the slope of the (Id)¹ᐟ² vs. Vg plot in the saturation regime.

  • On/Off Current Ratio (Ion/Ioff): The ratio of the maximum drain current (on-state) to the minimum drain current (off-state). A high on/off ratio is crucial for digital applications.

  • Threshold Voltage (Vth): The gate voltage at which the transistor begins to turn on.

OFET Characterization Workflow

Caption: The process for characterizing the electrical performance of an OFET.

Conclusion

This prospective guide provides a comparative analysis of the potential of 1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline in OFETs. Based on fundamental principles of organic semiconductor design, it is hypothesized that the lack of extended π-conjugation in this molecule would likely result in poor charge transport properties compared to established materials like pentacene and PDI derivatives. However, the electron-rich nature of the tetrahydroquinoxaline core suggests potential as a building block in more complex, conjugated systems. The detailed experimental protocols provided herein offer a roadmap for the empirical validation of this prospective analysis and for the broader exploration of novel, non-traditional molecular architectures in the field of organic electronics.

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